2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

• CAS: 929039-11-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride: Core Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is a pyridinyl amide derivative that serves as a crucial building block in synthetic organic and medicinal chemistry. Its structure, which incorporates a reactive chloroacetamide moiety and a pyridine ring, makes it a valuable intermediate for the synthesis of more complex, nitrogen-containing heterocyclic compounds.[1] This guide provides a comprehensive overview of its fundamental properties, synthesis, reactivity, and potential applications, offering insights for its effective utilization in research and development.

Chemical Structure and Properties

The hydrochloride salt of 2-Chloro-N-2-pyridinyl-acetamide is formed by the protonation of the pyridine nitrogen atom. This modification enhances the compound's solubility in aqueous media, a desirable characteristic for various experimental and developmental applications.

Caption: Chemical structure of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride.

Physicochemical Data

The following table summarizes the key physicochemical properties of the free base, 2-Chloro-N-2-pyridinyl-acetamide, which are foundational to understanding the behavior of its hydrochloride salt.

Property	Value	Source(s)
Molecular Formula	C₇H₇ClN₂O	[2]
Molecular Weight	170.6 g/mol	[2]
Melting Point	110-115 °C	[2][3][4]
Boiling Point (Predicted)	378.1 ± 22.0 °C	[3][4]
Density (Predicted)	1.341 ± 0.06 g/cm³	[3][4]
pKa (Predicted)	11.59 ± 0.70	[3][4]
Appearance	Pink to white crystalline solid	[2][3][4]
Storage	Under inert gas (Nitrogen or Argon) at 2-8°C	[3][4]

Note: Most experimental data available is for the free base (CAS 5221-37-4). The hydrochloride salt (CAS 929039-11-2) is a powder.

Spectral Data (for the free base)

• ¹H NMR (CDCl₃): δ 4.2 (2H, s), 7.1 (1H, d), 7.7 (1H, t), 8.2 (1H, d, J = 8.3 Hz), 8.4 (1H, d, J = 4.9 Hz), 8.95 (1H, bs).[2][3][4]

• ¹³C NMR (CDCl₃): δ 43.2, 111.4, 121.0, 139.1, 148.2, 150.7, 164.9.[2][3][4]

• IR (KBr, cm⁻¹): 3443, 3226, 1683, 1581, 1330, 1198, 775.[2][3][4]

• EIMS (m/z): 170.6 (M+).[2][3][4]

Synthesis and Experimental Protocols

The synthesis of 2-Chloro-N-2-pyridinyl-acetamide is typically achieved through the chloroacetylation of 2-aminopyridine.[2] The resulting free base can then be converted to its hydrochloride salt via a standard acid-base reaction with hydrochloric acid.

Synthesis of 2-Chloro-N-2-pyridinyl-acetamide (Free Base)

This protocol is based on a microwave-assisted synthesis, which offers rapid reaction times and high yields.[2][3]

Materials:

• 2-Aminopyridine

• Chloroacetyl chloride

• Ethylene dichloride (or another suitable aprotic solvent)

• Saturated aqueous sodium hydroxide solution

• Anhydrous sodium sulfate

• Acetonitrile (for recrystallization)

Procedure:

• In a microwave reactor vessel, dissolve 2-aminopyridine (1.0 eq) in ethylene dichloride.

• Slowly add chloroacetyl chloride (1.0-1.1 eq) dropwise to the solution. The reaction is exothermic and should be controlled.

• Seal the vessel and irradiate with microwaves (e.g., 300 W) at a controlled temperature (e.g., 80°C) for a short duration (e.g., 5 minutes).[2][3]

• After cooling, adjust the pH of the reaction mixture to ~9 with a saturated aqueous sodium hydroxide solution to neutralize any generated HCl and the excess acyl chloride.[4]

• Extract the aqueous layer with a suitable organic solvent like dichloroethane.[4]

• Combine the organic layers and dry over anhydrous sodium sulfate.[3][4]

• Remove the solvent under reduced pressure using a rotary evaporator.[3][4]

• Recrystallize the crude product from acetonitrile to yield pure 2-chloro-N-pyridin-2-ylacetamide.[2][3][4]

Caption: Workflow for the synthesis of 2-Chloro-N-2-pyridinyl-acetamide.

Formation of the Hydrochloride Salt

To obtain the hydrochloride salt, the purified free base is dissolved in a suitable anhydrous solvent (e.g., diethyl ether, ethanol) and treated with a stoichiometric amount of hydrogen chloride (either as a gas or a solution in an appropriate solvent). The salt typically precipitates and can be collected by filtration.

Reactivity and Chemical Behavior

The chemical reactivity of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is dominated by the electrophilic nature of the chloroacetamide group.[1]

• Nucleophilic Substitution: The chlorine atom is a good leaving group, making the adjacent carbon susceptible to attack by various nucleophiles (e.g., amines, thiols, alcohols).[5] This reactivity is the cornerstone of its utility as a synthetic intermediate, allowing for the facile introduction of diverse functional groups.[1]

• Amide Functionality: The amide bond itself is generally stable but can be hydrolyzed under strong acidic or basic conditions.

The pyridine ring can also participate in reactions, although the protonation in the hydrochloride salt deactivates it towards electrophilic aromatic substitution.

Caption: Nucleophilic substitution at the α-carbon.

Applications in Research and Development

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is primarily used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.[1][6]

• Medicinal Chemistry: It is a key precursor for creating libraries of novel compounds for drug discovery. The chloroacetamide moiety can act as a covalent warhead, enabling the design of targeted covalent inhibitors that form a permanent bond with a biological target, such as an enzyme.[1] Derivatives have been investigated for potential antibacterial properties.[1]

• Agrochemicals: The broader class of chloroacetamides has been successfully developed into herbicides.[5][7] The N-pyridinyl-acetamide scaffold can be used to synthesize new potential pesticides and bactericides.[8]

• Materials Science: As a bifunctional molecule, it can be used in the synthesis of polymers and other materials where the pyridine and reactive chloride functionalities can be exploited.

Safety and Handling

Hazard Identification: The hydrochloride salt is classified as hazardous. The following GHS hazard statements apply:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

The related compound, 2-chloroacetamide, is also noted to be toxic if swallowed, may cause an allergic skin reaction, and is suspected of damaging fertility or the unborn child.[9]

Handling and Personal Protective Equipment (PPE):

• Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[10]

• Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[10]

• Avoid contact with skin, eyes, and clothing.[11]

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling.[10]

First Aid Measures:

• If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[10]

• If on Skin: Wash with plenty of soap and water. If irritation or a rash occurs, seek medical advice.[10]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[12]

• If Inhaled: Move person to fresh air and keep comfortable for breathing.[12]

Always consult the most current Safety Data Sheet (SDS) from your supplier before handling this compound.

Conclusion

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is a versatile and reactive chemical intermediate with significant potential in drug discovery and the development of new bioactive compounds. Its value lies in the strategic combination of a pyridine scaffold with a reactive chloroacetyl group, enabling straightforward chemical modification. A thorough understanding of its properties, synthesis, and reactivity, coupled with stringent adherence to safety protocols, is essential for its successful application in the laboratory.

References

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• Abdel-Latif, E., Fahad, M. M., & Ismail, M. A. (2019). Synthesis of N -aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles.

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• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2-chloroacetamide. Retrieved from [Link]

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An In-depth Technical Guide to 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

Introduction

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is a heterocyclic amine that serves as a valuable building block in synthetic organic chemistry and drug discovery.[1] Its structure, incorporating a reactive chloroacetamide group and a pyridinyl moiety, makes it a versatile precursor for the synthesis of a wide range of more complex molecules with potential biological activities. This guide provides a comprehensive overview of its chemical properties, synthesis, characterization, and handling, with a focus on the scientific principles that underpin its utility.

Core Molecular Attributes

The fundamental characteristics of a chemical compound are dictated by its molecular structure and weight. These properties are critical for its identification, characterization, and application in research and development.

Molecular Structure and Weight

The hydrochloride salt of 2-Chloro-N-2-pyridinyl-acetamide is formed by the protonation of the pyridine nitrogen atom. This conversion to a salt form is often employed to enhance the stability and solubility of amine-containing compounds in aqueous media, which can be advantageous for certain applications.

The key molecular identifiers for 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride are summarized in the table below.

Property	Value	Source
Molecular Formula	C₇H₇ClN₂O•HCl	[1]
Molecular Weight	207.06 g/mol	[1]
CAS Number	929039-11-2	[1]

For comparison, the properties of the parent compound, 2-Chloro-N-pyridin-2-yl-acetamide, are also provided.

Property	Value	Source
Molecular Formula	C₇H₇ClN₂O	[2][3]
Molecular Weight	170.60 g/mol	[2][3]
CAS Number	5221-37-4	[2][3]
Melting Point	110-125 °C	[2][3]
Physical Description	White to pink solid	[2][3]

Synthesis and Mechanism

The synthesis of 2-Chloro-N-2-pyridinyl-acetamide is typically achieved through a nucleophilic acyl substitution reaction.[4] This involves the reaction of 2-aminopyridine with chloroacetyl chloride.[3][5][6] The lone pair of electrons on the nitrogen atom of the amino group in 2-aminopyridine acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. This is followed by the elimination of a chloride ion to form the amide bond.

The reaction is often carried out in the presence of a base to neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting 2-aminopyridine, rendering it non-nucleophilic.[4] Microwave-assisted synthesis has been shown to be an efficient method for this transformation, offering high yields in a short reaction time.[3][4][5][6]

To obtain the hydrochloride salt, the synthesized 2-Chloro-N-2-pyridinyl-acetamide is treated with hydrochloric acid.

Experimental Protocol: Microwave-Assisted Synthesis of 2-Chloro-N-pyridin-2-yl-acetamide

This protocol is based on a validated microwave-assisted method.[3][4][5][6]

• Reaction Setup: In a 50 mL microwave reactor vessel, dissolve 2.8 g (30 mmol) of 2-aminopyridine in 25 mL of 1,2-dichloroethane.[3][4][5][6]

• Reagent Addition: Slowly add 2.4 mL (30 mmol) of chloroacetyl chloride dropwise to the solution.[4]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture for 5 minutes at 300 W, maintaining a temperature of 80 °C.[3][5][6]

• Workup: After cooling, adjust the pH of the reaction mixture to 9 with a saturated aqueous sodium hydroxide solution.[3]

• Extraction: Extract the aqueous layer twice with dichloromethane.[3]

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure using a rotary evaporator.[3]

• Purification: Recrystallize the crude product from acetonitrile to yield 2-chloro-N-pyridin-2-ylacetamide as a solid.[3]

Caption: Potential application pathways for 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride and its parent compound. While specific toxicity data for the hydrochloride salt is not readily available, the safety profile of the parent compound, 2-chloroacetamide, provides a useful reference. 2-Chloroacetamide is classified as toxic if swallowed and may cause an allergic skin reaction. [7][8]It is also suspected of damaging fertility. [7]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. [9][10]* Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. [8][9]* Handling: Avoid contact with skin and eyes. [7]Do not eat, drink, or smoke in the work area. [9]Wash hands thoroughly after handling. [9]* Storage: Store in a tightly closed container in a dry and well-ventilated place. * Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations. [7][8]

Conclusion

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride, with a molecular weight of 207.06 g/mol , is a key chemical intermediate with significant potential in various fields of chemical research and development. Its synthesis is well-established, and its reactivity allows for the creation of a diverse array of functionalized molecules. A thorough understanding of its properties, synthesis, and handling is crucial for its safe and effective utilization in the laboratory.

References

• Barcelona Fine Chemicals. (n.d.). 2-Chloro-N-pyridin-2-yl-acetamide. Retrieved from [Link]

• Chemical Synthesis Database. (2025). 2-chloro-N-(2-methoxy-3-pyridinyl)acetamide. Retrieved from [Link]

• Wikipedia. (n.d.). Chloroacetamide. Retrieved from [Link]

• International Journal of Pharma Sciences and Research. (2012). SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. Retrieved from [Link]

• Preprints.org. (2020). Microwave-assisted synthesis, structural characterization of amino pyridines, pyrrolidine, piperidine, morpholine, acetamides. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2-chloroacetamide. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Retrieved from [Link]

• PENTA. (2023). Acetamide - SAFETY DATA SHEET. Retrieved from [Link]

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An In-Depth Technical Guide to the Synthesis of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-N-2-pyridinyl-acetamide is a versatile bifunctional molecule of significant interest in medicinal chemistry and drug development. Its structure, incorporating a reactive chloroacetamide group and a pyridinyl moiety, makes it a valuable intermediate for the synthesis of a diverse range of more complex molecules, including potential therapeutic agents. The chloroacetamide functional group serves as a key electrophilic site for nucleophilic substitution, allowing for the introduction of various functionalities, while the pyridine ring can be crucial for biological activity and modulating physicochemical properties. This guide provides a comprehensive overview of the synthesis of 2-Chloro-N-2-pyridinyl-acetamide and its subsequent conversion to the hydrochloride salt, a common form for improving solubility and stability.

Core Synthesis: N-Acylation of 2-Aminopyridine

The primary and most direct route to 2-Chloro-N-2-pyridinyl-acetamide is the nucleophilic acyl substitution reaction between 2-aminopyridine and chloroacetyl chloride.[1] In this reaction, the exocyclic amino group of 2-aminopyridine acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride. This leads to the formation of an amide bond with the concomitant elimination of hydrogen chloride (HCl).

Reaction Mechanism

The reaction proceeds via a nucleophilic addition-elimination mechanism. The lone pair of electrons on the nitrogen atom of the amino group of 2-aminopyridine attacks the carbonyl carbon of chloroacetyl chloride, forming a tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and expelling a chloride ion as a leaving group. The generated HCl will react with any available basic nitrogen, which in this case is the starting 2-aminopyridine and the pyridine ring of the product.

Strategic Approaches to Synthesis: Free Base vs. Hydrochloride Salt

The synthesis can be strategically directed to yield either the free base of 2-Chloro-N-2-pyridinyl-acetamide or its hydrochloride salt. The choice depends on the desired final product and the subsequent synthetic steps.

• Synthesis of the Free Base: This approach involves the use of a base, such as triethylamine or pyridine, to neutralize the HCl generated during the reaction.[2] This prevents the protonation of the starting material and the product, facilitating a cleaner reaction and simpler work-up to isolate the neutral compound. Microwave-assisted synthesis has also been shown to be an efficient method for producing the free base with high yields in short reaction times.[3]

• Synthesis of the Hydrochloride Salt: The hydrochloride salt can be obtained directly by performing the acylation reaction in the absence of an external base. The in-situ generated HCl protonates the basic pyridine nitrogen of the product, leading to the precipitation of the hydrochloride salt, provided a suitable solvent system is used. Alternatively, the free base can be synthesized and purified first, followed by a separate salt formation step.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-N-2-pyridinyl-acetamide (Free Base)

This protocol is adapted from a microwave-assisted procedure which has been reported to provide a high yield of the free base.[3]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Aminopyridine	94.12	2.8 g	30 mmol
Chloroacetyl chloride	112.94	2.6 mL (3.4 g)	30 mmol
1,2-Dichloroethane	-	25 mL	-
Saturated aq. NaOH	-	As needed	-
Anhydrous Na₂SO₄	-	As needed	-
Acetonitrile	-	For recrystallization	-

Procedure:

• In a 50 mL microwave reactor vessel, dissolve 2.8 g (30 mmol) of 2-aminopyridine in 25 mL of 1,2-dichloroethane.

• With stirring, slowly add 2.6 mL (30 mmol) of chloroacetyl chloride dropwise to the solution.

• Seal the vessel and place it in a microwave reactor. Irradiate the mixture for 5 minutes at 300 W, maintaining a temperature of 80°C.[3]

• After cooling, adjust the pH of the reaction mixture to 9 with a saturated aqueous sodium hydroxide solution.

• Transfer the mixture to a separatory funnel and extract with 1,2-dichloroethane (2 x 25 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Recrystallize the crude solid from acetonitrile to yield 2-Chloro-N-2-pyridinyl-acetamide as a solid.[3]

Protocol 2: Synthesis of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

This protocol outlines the direct synthesis of the hydrochloride salt by conducting the reaction without a base, followed by isolation.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Aminopyridine	94.12	2.8 g	30 mmol
Chloroacetyl chloride	112.94	2.6 mL (3.4 g)	30 mmol
Anhydrous Acetonitrile	-	50 mL	-
Anhydrous Diethyl Ether	-	For precipitation	-

Procedure:

• In a dry 100 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2.8 g (30 mmol) of 2-aminopyridine in 50 mL of anhydrous acetonitrile.

• Cool the solution to 0°C in an ice bath.

• Slowly add 2.6 mL (30 mmol) of chloroacetyl chloride dropwise to the stirred solution over 15-20 minutes. A precipitate is expected to form.

• After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour, then warm to room temperature and stir for another 2-3 hours.

• If precipitation is incomplete, add anhydrous diethyl ether to facilitate further precipitation of the hydrochloride salt.

• Collect the solid product by vacuum filtration and wash with a small amount of cold, anhydrous diethyl ether.

• Dry the product under vacuum to obtain 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride.

Protocol 3: Conversion of Free Base to Hydrochloride Salt

This protocol describes the conversion of the isolated free base to its hydrochloride salt.

Materials and Reagents:

Reagent	Quantity
2-Chloro-N-2-pyridinyl-acetamide (free base)	1 equivalent
Anhydrous Diethyl Ether or Acetone	Sufficient to dissolve
Anhydrous HCl (gas or solution in ether)	~1.1 equivalents

Procedure:

• Dissolve the purified 2-Chloro-N-2-pyridinyl-acetamide in a minimal amount of a dry, inert solvent such as diethyl ether or acetone.

• Slowly bubble anhydrous HCl gas through the solution or add a solution of HCl in anhydrous diethyl ether dropwise with stirring.[4]

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid by vacuum filtration, wash with a small amount of cold, anhydrous diethyl ether, and dry under vacuum.

Characterization of Products

Thorough characterization is essential to confirm the identity and purity of the synthesized compounds.

2-Chloro-N-2-pyridinyl-acetamide (Free Base)

• Appearance: Pink to white solid.[3]

• Melting Point: 110-115 °C.

• Infrared (IR) Spectroscopy (KBr, cm⁻¹): Characteristic peaks are observed around 3443 and 3226 (N-H stretching), 1683 (C=O, amide I band), 1581 (C=C and C=N stretching), and 775 (C-Cl stretching).[5]

• ¹H NMR (CDCl₃, δ ppm): δ 8.95 (bs, 1H, NH), 8.40 (d, 1H), 8.20 (d, 1H), 7.70 (t, 1H), 7.10 (d, 1H), 4.20 (s, 2H, CH₂Cl).[3]

• ¹³C NMR (CDCl₃, δ ppm): δ 164.9 (C=O), 150.7, 148.2, 139.1, 121.0, 111.4 (pyridine carbons), 43.2 (CH₂Cl).[3]

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

• Appearance: Expected to be a crystalline solid.

• Melting Point: Expected to be higher than the free base due to its ionic nature.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show significant changes compared to the free base. A broad absorption band is anticipated in the 2400-2800 cm⁻¹ region, corresponding to the N⁺-H stretching of the pyridinium ion. The amide N-H and C=O stretching frequencies may also be shifted.

• ¹H NMR Spectroscopy: Protonation of the pyridine nitrogen will cause a downfield shift of the pyridine proton signals. The NH proton may also be shifted.

• Solubility: The hydrochloride salt is expected to have increased solubility in polar protic solvents like water and alcohols compared to the free base.

Safety and Handling

Both 2-aminopyridine and chloroacetyl chloride are hazardous materials and should be handled with appropriate safety precautions in a well-ventilated fume hood.

• 2-Aminopyridine: Toxic if swallowed or in contact with skin. Causes skin and serious eye irritation. Wear protective gloves, clothing, and eye protection.

• Chloroacetyl Chloride: Corrosive and causes severe skin burns and eye damage. It is lachrymatory and reacts violently with water. Handle under anhydrous conditions and wear appropriate personal protective equipment, including a face shield.

Conclusion

The synthesis of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is a straightforward yet versatile process that provides a valuable building block for further chemical transformations. By understanding the underlying reaction mechanism and carefully selecting the reaction conditions, researchers can efficiently produce either the free base or the hydrochloride salt in high purity. Proper characterization and adherence to safety protocols are paramount for the successful and safe execution of this synthesis.

References

• Missioui, H., et al. (2024). 2-Chloro-N-(4-hydroxyphenyl)acetamide.

• ResearchGate. Scheme 4. Synthesis of N-substituted chloroacetamides. [Link]

• Katke, S. A., et al. (2011). SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. International Journal of Pharma Sciences and Research (IJPSR), 2(7), 148-156.

• NIST. Acetamide, 2-chloro-. [Link]

• Chemical Synthesis Database. 2-chloro-N-(2-methoxy-3-pyridinyl)acetamide. [Link]

• ResearchGate. a) The 1 H NMR and b) 13 C NMR spectra of the o-acetamide. [Link]

• Sciencemadness Discussion Board. Converting to the hydrochloric salt for storage?. [Link]

• NIST. 2-Chloro-p-acetophenetidide. [Link]

• The Royal Society of Chemistry. Single-Atom-Nickel Photocatalytic Site-Selective Sulfonation of Enamides Access to Amidosulfones. [Link]

• Preprints.org. Microwave-assisted synthesis, structural characterization of amino pyridines, pyrrolidine, piperidine, morpholine, acetamides, a. [Link]

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Technical Guide: Medicinal Chemistry Applications of 2-Chloro-N-(pyridin-2-yl)acetamide

Executive Summary

This technical guide analyzes 2-Chloro-N-(pyridin-2-yl)acetamide (CAS: 5221-37-4), a bifunctional electrophile serving as a critical intermediate in modern drug discovery. Unlike simple alkyl halides, this molecule combines a pyridine pharmacophore with a reactive

-chloroacetamide "warhead."

Its utility in medicinal chemistry is defined by two distinct reactivity profiles:

• Scaffold Generation: It functions as a precursor for imidazo[1,2-a]pyridin-2-one fused heterocyclic systems via intramolecular cyclization.

• Covalent Inhibition: It serves as a cysteine-targeting electrophile in Fragment-Based Drug Discovery (FBDD), particularly for "undruggable" targets like KRAS or viral proteases.

Molecular Architecture & Reactivity Profile

To understand the application of this molecule, one must first deconstruct its electronic environment.

• The Electrophile (

  -Carbon): The carbon adjacent to the chlorine is highly electrophilic due to the electron-withdrawing nature of both the chlorine atom and the adjacent carbonyl group. This makes it susceptible to attack by nucleophiles (thiols, amines).

• The Nucleophile (Pyridine Nitrogen): The ring nitrogen possesses a lone pair that can act as an internal nucleophile, driving cyclization under basic conditions.

• The Amide Linker: Provides hydrogen bond donor/acceptor sites (NH/CO) crucial for binding affinity in the active site of enzymes.

Reactivity Pathway Diagram

The following diagram illustrates the divergent synthetic pathways available to this molecule.

Figure 1: Divergent synthetic utility of 2-Chloro-N-(pyridin-2-yl)acetamide in scaffold synthesis vs. ligand coupling.

Core Application: Heterocycle Synthesis (Imidazo[1,2-a]pyridines)

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, found in anxiolytics (e.g., Alpidem) and hypnotics (e.g., Zolpidem). While fully aromatic systems are often made via the Hantzsch reaction (aminopyridine +

-bromo ketone), 2-Chloro-N-(pyridin-2-yl)acetamide grants access to the 2-oxo (lactam) derivatives.

Mechanism of Cyclization

Under basic conditions (e.g.,

or ), the pyridine ring nitrogen attacks the -chlorine carbon. This intramolecular alkylation forms a bicyclic cation, which subsequently loses a proton to form the neutral imidazo[1,2-a]pyridin-2-one .

Why this matters: This lactam scaffold is less lipophilic than the fully aromatic counterpart, offering different solubility and metabolic stability profiles for lead optimization.

Secondary Application: Covalent Warhead Design

In modern oncology and antiviral research, Targeted Covalent Inhibitors (TCIs) are resurgent. The

-chloroacetamide moiety is a classic "warhead" used to covalently modify non-catalytic cysteine residues.

Mechanism of Action

• Recognition: The pyridine moiety binds to the protein pocket via non-covalent interactions (pi-stacking, H-bonds).

• Proximity: This binding places the electrophilic

  group adjacent to a target Cysteine thiol.

• Conjugation: The thiol attacks the methylene carbon, displacing chloride and forming an irreversible thioether bond.

Expert Insight: While acrylamides (Michael acceptors) are currently preferred for their "tuned" reactivity, chloroacetamides are essential in Fragment-Based Drug Discovery (FBDD) . Their higher reactivity allows for the initial detection of weak binding events in crystallographic screening campaigns (e.g., against SARS-CoV-2

or KRAS G12C).

Experimental Protocols

Protocol A: Synthesis of 2-Chloro-N-(pyridin-2-yl)acetamide

Note: This reaction is highly exothermic. Strict temperature control is required to prevent polymerization or di-acylation.

Reagents:

• 2-Aminopyridine (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Triethylamine (

  ) (1.2 eq)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve 2-aminopyridine (10 mmol) and

  (12 mmol) in anhydrous DCM (50 mL) under a nitrogen atmosphere. Cool the solution to 0°C using an ice bath.

• Addition: Add chloroacetyl chloride (11 mmol) dropwise over 30 minutes. Crucial: Maintain internal temperature below 5°C to avoid side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (System: 50% EtOAc/Hexane). The product typically appears as a lower $R_f

2-Chloro-N-2-pyridinyl-acetamide hydrochloride solubility profile

Executive Summary

This technical guide provides an in-depth analysis of the solubility and physicochemical behavior of 2-Chloro-N-(pyridin-2-yl)acetamide Hydrochloride (CAS: 929039-11-2), a critical electrophilic intermediate often designated as "Zolpidem Intermediate I."[1][2]

While the free base (CAS: 5221-37-4) is widely documented in patent literature for the synthesis of imidazo[1,2-a]pyridine hypnotics, the hydrochloride salt represents a distinct thermodynamic entity.[1][2][3] Its ionic lattice structure alters solvation kinetics, offering a mechanism for purification via "salt switching" but introducing specific stability risks regarding hydrolysis.[1][2][3] This guide bridges the gap between theoretical solvation parameters and practical process engineering.

Part 1: Molecular Architecture & Solvation Thermodynamics

To predict and manipulate solubility, one must understand the competition between the crystal lattice energy and the solvation energy.[1][2][3]

Structural Duality

The molecule consists of two distinct domains:[1][2][3]

• The Pyridinium Cation: Upon protonation (HCl salt formation), the pyridine nitrogen becomes a pyridinium ion.[2][3] This dramatically increases polarity and water affinity compared to the free base.[2][3]

• The Alpha-Chloro Acetamide Tail: This region remains lipophilic and highly electrophilic.[1][2] The electron-withdrawing nature of the chlorine atom and the amide carbonyl makes the methylene protons acidic and the carbon susceptible to nucleophilic attack (SN2).[1][2][3]

The Solubility Paradox (Stability vs. Solubility)

High solubility in protic solvents (Water, Methanol) comes at a cost.[2][3] The ionic nature of the HCl salt drives it into solution, but the presence of water or nucleophilic alcohols can trigger degradation via:[1][2][3]

• Hydrolysis: Attack on the amide bond.[2][3]

• Cyclization: Intramolecular attack by the pyridine nitrogen (if deprotonated) to form imidazo[1,2-a]pyridine byproducts prematurely.[1][2][3]

Figure 1: Thermodynamic pathway of dissolution and potential kinetic degradation.[1][2][3]

Part 2: Solubility Profile & Solvent Class Assessment

The following data synthesizes experimental observations of the Free Base with theoretical corrections for the Hydrochloride Salt form.

Table 1: Comparative Solubility Profile (25°C)

Solvent Class	Specific Solvent	Solubility (Free Base)	Solubility (HCl Salt)	Process Utility
Polar Protic	Water	Low (< 5 mg/mL)	High (> 100 mg/mL)	Salt formation/Extraction
Methanol	Moderate	High	Recrystallization (Salt)
Polar Aprotic	Acetonitrile (ACN)	High (Recryst.[2][3] Solvent)	Low/Moderate	Purification (Anti-solvent)
DMF / DMSO	Very High	High	Reaction Medium
Chlorinated	Dichloromethane (DCM)	High	Low	Partitioning/Washing
1,2-Dichloroethane	High	Low	Reaction Medium
Hydrocarbon	Hexane / Heptane	Insoluble	Insoluble	Anti-solvent (Precipitation)
Ethers	THF	High	Moderate	Synthesis
MTBE / Diethyl Ether	Moderate	Insoluble	Precipitation of Salt

Critical Insight: The "Salt Switch" Purification

A common impurity in the synthesis of the Free Base is unreacted 2-aminopyridine.[1][2][3]

• Strategy: Dissolve the crude mixture in a non-polar solvent (like DCM or Toluene) where the Free Base is soluble.[2][3]

• Action: Sparge with anhydrous HCl gas or add HCl/Ether.

• Result: The 2-Chloro-N-(pyridin-2-yl)acetamide HCl precipitates out (insoluble in non-polar), leaving non-basic impurities in solution.[1][2] This utilizes the "Low" solubility of the salt in chlorinated solvents.[1][2][3]

Part 3: Experimental Protocols

These protocols are designed to be self-validating. Do not rely on visual inspection alone; HPLC confirmation is required due to the colorless nature of degradation products.[2][3]

Protocol A: Gravimetric Solubility Determination (HPLC Corrected)

Objective: Determine the saturation limit in a specific solvent while monitoring stability.[2][3]

• Preparation: Weigh 500 mg of 2-Chloro-N-(pyridin-2-yl)acetamide HCl into a 20 mL scintillation vial.

• Solvent Addition: Add 5.0 mL of the target solvent (e.g., Methanol).[2][3]

• Equilibration: Vortex for 2 minutes. Place in a thermomixer at 25°C for 24 hours (agitation: 500 rpm).

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification:

  • Gravimetric: Evaporate 1.0 mL of filtrate to dryness and weigh residue.

  • HPLC (Validation): Re-dissolve residue in Mobile Phase and inject.[2][3]

  • Column: C18 (4.6 x 150mm).[2][3]

  • Mobile Phase: ACN:Water (40:[2][3]60) with 0.1% Formic Acid.[2][3]

  • Detection: UV @ 254 nm.[2][3]

• Calculation:

Protocol B: Synthesis & Isolation of the Hydrochloride Salt

Objective: Convert the base to the salt form for storage or purification.[2][3]

• Dissolution: Dissolve 10.0 g of 2-Chloro-N-(pyridin-2-yl)acetamide (Base) in 100 mL of Dichloromethane (DCM) . Ensure complete dissolution (solution should be clear/yellowish).[2][3]

• Acidification: Cool to 0-5°C. Slowly add 1.1 equivalents of 4M HCl in Dioxane dropwise over 20 minutes.

  • Observation: A thick white precipitate will form immediately.[2][3]

• Aging: Stir at 0°C for 1 hour to complete crystal growth.

• Isolation: Filter the solid under vacuum/nitrogen blanket (hygroscopic risk).[2][3]

• Washing: Wash the filter cake with 2 x 20 mL of cold MTBE (removes excess HCl and non-polar impurities).

• Drying: Dry in a vacuum oven at 40°C for 6 hours.

Part 4: Process Workflow & Logic

The following diagram illustrates the decision matrix for selecting solvents based on the desired outcome (Reaction vs. Purification).

Figure 2: Solvent selection logic for purification and synthesis workflows.[1][2]

References

• Sanofi-Synthelabo. (1983).[2][3] Imidazo[1,2-a]pyridine derivatives and their application as pharmaceuticals. US Patent 4,382,938.[2][3][4][5] Link

• ChemicalBook. (2024).[2][3][4] 2-Chloro-N-pyridin-2-ylacetamide Properties and Synthesis.Link[2][3]

• Santa Cruz Biotechnology. (2024).[2][3] 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride Product Data Sheet. CAS 929039-11-2.[1][2][6] Link[2][3]

• National Institutes of Health (NIH). (2020).[2][3] Study on a Three-Step Rapid Assembly of Zolpidem. PMC7397223.[2][3] Link

• Merck Millipore. (2024).[2][3] Physicochemical Properties of Chloroacetamide Analogues.Link[2][3]

Sources

• 1. CAS 1131-01-7: 2-Chloro-N-(2,6-dimethylphenyl)acetamide [cymitquimica.com]
• 2. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE synthesis - chemicalbook [chemicalbook.com]
• 3. Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. EP1600159A1 - A method for synthesizing different Zolpidem hemitartrate derivatives - Google Patents [patents.google.com]
• 6. scbt.com [scbt.com]

Protocols & Analytical Methods

Application Note: High-Purity Recrystallization of 2-chloro-N-(pyridin-2-yl)acetamide

Executive Summary

This application note details the purification of 2-chloro-N-(pyridin-2-yl)acetamide (CAS: 5221-37-4), a critical intermediate in the synthesis of imidazo[1,2-a]pyridine heterocycles and peptidomimetic drug candidates. While synthesis via 2-aminopyridine and chloroacetyl chloride is straightforward, the crude product frequently suffers from persistent coloration (pink/brown oxidation byproducts), unreacted amine, and hydrolytic impurities.

This guide provides a validated protocol for recrystallization using acetonitrile (MeCN) as the primary solvent system, achieving purities >98% (HPLC) and a melting point range of 121–125°C. A secondary green-chemistry alternative using Ethanol/Water is also provided.

Compound Profile & Impurity Landscape[1]

Before initiating purification, it is vital to understand the physicochemical properties and common contaminants.

Property	Specification	Notes
Formula		MW: 170.60 g/mol
Appearance (Crude)	Pink to Brown solid	Caused by N-oxide formation or trace polymerized 2-aminopyridine.
Appearance (Pure)	White to Off-white needles	Target morphology.
Melting Point	121–125°C	Lower ranges (110–115°C) indicate significant impurity [1][3].
Solubility	Soluble: DCM, DMSO, MeCN.Insoluble: Hexanes, Cold Water.	Pyridine nitrogen provides pH-dependent solubility.

Common Impurities

• 2-Aminopyridine (Starting Material): Difficult to remove if only washing with water due to moderate organic solubility.

• 2-Hydroxy-N-(pyridin-2-yl)acetamide: Hydrolysis product formed if the reaction or workup is too basic/aqueous.

• Dimerization Products: Alkylation of the pyridine nitrogen by the chloroacetyl group of another molecule (self-quaternization).

Pre-Purification Requirements

Safety Warning: 2-chloro-N-(pyridin-2-yl)acetamide is a potent alkylating agent and skin sensitizer. Handle in a fume hood with nitrile gloves.

Reagents:

• Acetonitrile (HPLC Grade)

• Activated Charcoal (Norit® or equivalent)

• Celite® 545 (Filter aid)

• Alternative: Ethanol (95%)[1]

Protocol A: Recrystallization from Acetonitrile (Recommended)

This method is preferred for removing the "pink" oxidative impurities and achieving the highest melting point.

Step 1: Dissolution and Decolorization

• Transfer 10.0 g of crude 2-chloro-N-(pyridin-2-yl)acetamide into a 250 mL Erlenmeyer flask.

• Add 40 mL of Acetonitrile (MeCN).

• Heat the mixture to boiling (approx. 82°C) on a stir plate.

  • Note: If the solid does not completely dissolve, add MeCN in 5 mL increments. Do not exceed 80 mL total volume.

• Critical Step: If the solution is pink or dark brown, remove from heat momentarily. Add 0.5 g of Activated Charcoal .

• Return to heat and boil gently for 5 minutes.

Step 2: Hot Filtration

• Prepare a pre-warmed glass funnel with a fluted filter paper (or a sintered glass funnel with a pad of Celite).

• Filter the hot solution rapidly into a clean, pre-warmed receiving flask to remove the charcoal.

  • Why: Rapid filtration prevents premature crystallization on the filter paper.

Step 3: Crystallization[3][4][5]

• Allow the filtrate to cool to room temperature slowly (over 30–45 minutes). Do not disturb the flask.

  • Mechanism:[2][3] Slow cooling promotes the formation of pure, needle-like crystals, excluding impurities from the lattice.

• Once at room temperature, place the flask in an ice-water bath (0–4°C) for 1 hour to maximize yield.

Step 4: Isolation and Drying[3][8]

• Collect the crystals via vacuum filtration using a Buchner funnel.

• Wash the filter cake with 10 mL of cold (-20°C) Acetonitrile .

  • Caution: Do not over-wash, as the product has moderate solubility in MeCN.

• Dry the solid in a vacuum oven at 40°C for 4 hours.

Expected Yield: 70–85% recovery.[3] Target MP: 121–125°C.

Protocol B: Ethanol/Water (Green Alternative)

Use this method if Acetonitrile is unavailable or if inorganic salts (NaCl/KCl) are present in the crude.

• Dissolve crude solid in minimal boiling Ethanol (95%) .

• Once dissolved, add hot Deionized Water dropwise until a faint turbidity (cloudiness) persists.

• Add a few drops of Ethanol to clear the solution.

• Allow to cool slowly to room temperature, then refrigerate.

• Filter and wash with cold 50% EtOH/Water.

Process Visualization (Workflow)

Figure 1: Decision tree and workflow for the purification of 2-chloro-N-(pyridin-2-yl)acetamide.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Oiling Out	Solution too concentrated or cooled too fast.	Re-heat to dissolve. Add 10% more solvent. Add a seed crystal at 40°C.
Low Yield (<50%)	Product too soluble in MeCN.	Concentrate the mother liquor by 50% and repeat cooling (Second Crop). Or switch to Protocol B.
Melting Point <115°C	Wet product or residual amine.	Dry for additional 4h. If MP persists low, recrystallize again.
Pink Color Persists	Inefficient charcoal treatment.	Repeat charcoal step or pass solution through a short silica plug before crystallization.

References

• PubChem. (2025).[4] 2-Chloro-N-pyridin-2-yl-acetamide Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. ijpsr.info [ijpsr.info]
• 2. Chloroacetamide - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2-chloro-N-(2,6-diethylphenyl)acetamide | C12H16ClNO | CID 96338 - PubChem [pubchem.ncbi.nlm.nih.gov]

1H NMR characterization of 2-chloro-N-(pyridin-2-yl)acetamide.

Application Note: Structural Validation and High-Resolution 1H NMR Profiling of 2-Chloro-N-(pyridin-2-yl)acetamide

Introduction

2-Chloro-N-(pyridin-2-yl)acetamide (CAS: 5221-37-4) is a critical electrophilic intermediate in medicinal chemistry. It serves as the primary scaffold for synthesizing imidazo[1,2-a]pyridines —a privileged structure found in anxiolytics (e.g., Alpidem), antivirals, and kinase inhibitors.

The quality of this intermediate is paramount; residual starting material (2-aminopyridine) or hydrolysis byproducts (chloroacetic acid) can catastrophically interfere with subsequent cyclization reactions. This guide provides a definitive protocol for the 1H NMR characterization of 2-chloro-N-(pyridin-2-yl)acetamide, focusing on distinguishing it from common impurities through specific spin-spin coupling analysis and chemical shift diagnostics.

Experimental Protocol: Synthesis & Sample Preparation

Context: To understand the impurity profile, one must understand the genesis of the sample. The standard synthesis involves the acylation of 2-aminopyridine with chloroacetyl chloride in the presence of a base (e.g., triethylamine or pyridine) in dichloromethane (DCM).

Synthesis Workflow (Visualized)

The following diagram outlines the critical path from raw materials to the NMR tube, highlighting where impurities are introduced.

Figure 1: Synthetic workflow and critical sampling points for 2-chloro-N-(pyridin-2-yl)acetamide.

NMR Sample Preparation Protocol

Objective: Maximize signal-to-noise (S/N) and ensure sharp resolution of the amide proton.

• Solvent Selection:

  • Recommended: DMSO-

    (Dimethyl sulfoxide-d6).[1]

  • Reasoning: The amide proton (

    ) is often broad or invisible in due to rapid exchange and quadrupole broadening from the nitrogen. DMSO- forms strong hydrogen bonds with the amide, slowing exchange and sharpening the peak (typically 10.5–11.0 ppm).

• Concentration: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.

  • Note: Over-concentration (>20 mg) can cause viscosity broadening and shift the amide peak downfield due to intermolecular hydrogen bonding.

• Filtration: If the solution is cloudy (indicating inorganic salts like

  ), filter through a cotton plug within a glass pipette directly into the NMR tube.

Acquisition Parameters

To ensure authoritative data suitable for publication or regulatory filing, use the following standard pulse sequence parameters (assuming a 400 MHz or higher instrument):

Parameter	Value	Rationale
Pulse Sequence	zg30 (or equivalent)	30° pulse angle ensures linear response for integration.
Relaxation Delay (D1)	5.0 seconds	Essential for accurate integration. The aromatic protons and the isolated methylene group have different relaxation times. A short D1 under-integrates the aromatic protons.
Spectral Width	-2 to 14 ppm	Captures the downfield Amide NH and upfield references (TMS).
Scans (NS)	16 or 32	Sufficient for >10 mg samples; increases S/N.
Temperature	298 K (25°C)	Standardizing temperature is critical for reproducibility of the NH shift.

Spectral Analysis & Structural Assignment

The Diagnostic Logic

The structure contains three distinct magnetic environments:

• The Amide NH: The most deshielded proton (exchangeable).

• The Pyridine Ring (ABCD System): Four non-equivalent aromatic protons.

• The Chloromethyl Group: An isolated methylene singlet.

Chemical Shift Data (DMSO- )

Assignment	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Structural Insight
NH	10.92	Broad Singlet	1H	-	Deshielded by carbonyl and aromatic ring current. Disappears with shake.
H-6	8.36	Doublet of doublets	1H		Ortho to Pyridine Nitrogen. Most downfield aromatic signal.
H-3	8.05	Doublet	1H		Ortho to Amide. Diagnostic Shift: Moves downfield from ~6.5 ppm in starting material.
H-4	7.81	Triplet of doublets	1H		Meta to Nitrogen. "Top" of the ring.
H-5	7.15	Triplet of doublets	1H		Para to Amide. Most upfield aromatic signal.
CH	4.45	Singlet	2H	-	Deshielded by Cl and C=O.

Note: Chemical shifts may vary by

ppm depending on concentration and temperature.

Structural Validation Diagram

The following diagram maps the proton environments to their expected chemical shifts, providing a visual logic for assignment.

Figure 2: Mapping of proton environments to chemical shifts in DMSO-d6.

Troubleshooting & Self-Validating Checks

The "H-3 Diagnostic" (Crucial for Purity)

The most common failure mode in this synthesis is incomplete acylation. You can instantly validate the conversion by observing the H-3 proton (the proton on the pyridine ring closest to the amide nitrogen).

• In Starting Material (2-Aminopyridine): The amino group is strongly electron-donating. H-3 appears upfield at

  6.4–6.5 ppm .

• In Product: The amide group is electron-withdrawing (via the carbonyl). H-3 shifts downfield to

  8.05 ppm .

• Protocol Check: If you see a doublet around 6.5 ppm, your reaction is incomplete.

Distinguishing H-4 and H-5

H-4 and H-5 are both triplets (technically multiplets).

• H-5 is typically the most upfield aromatic proton (

  7.15 ppm) because it is not directly deshielded by the ring nitrogen or the amide group.

• H-4 is in the "middle" of the ring current effect (

  7.81 ppm).

• Validation: Look at the coupling.[2][3][4][5][6][7] H-5 couples to H-6 (

  Hz) and H-4 ( Hz).

Common Impurities

• Chloroacetic Acid: If hydrolysis occurs, you will see a singlet for the

  group of chloroacetic acid. In DMSO, this often appears slightly upfield of the amide (check 4.1–4.3 ppm) and a very broad carboxylic acid proton >12 ppm.

• Triethylamine Hydrochloride: Broad peaks around 1.2 ppm (t) and 3.0 ppm (q).

References

• Synthesis and General Characterization

  • Source: ChemicalBook. "2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE | 5221-37-4".[8]

• Solvent Effects on Chemical Shifts

  • Source: Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Org.[9] Process Res. Dev. 2016, 20, 3, 661–667.

  • URL:[Link]

• Pyridine Coupling Constants

  • Source: Gil, V. M. S.[4][5] "The relative signs of the proton coupling constants in the pyridine ring." Molecular Physics, Vol 9, No 1.

  • URL:[Link][10]

• Starting Material Comparison (2-Aminopyridine)

  • Source: National Institute of Advanced Industrial Science and Technology (AIST). "SDBS Compounds and Spectral Search: 2-Aminopyridine."

  • URL:[Link]

Sources

• 1. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ekwan.github.io [ekwan.github.io]
• 3. pubs.aip.org [pubs.aip.org]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE | 5221-37-4 [chemicalbook.com]
• 9. rsc.org [rsc.org]
• 10. prepchem.com [prepchem.com]

IR spectroscopy of 2-chloro-N-(pyridin-2-yl)acetamide.

Application Note: Structural Characterization and Quality Control of 2-Chloro-N-(pyridin-2-yl)acetamide via FTIR Spectroscopy

Executive Summary

This guide details the protocol for the infrared (IR) characterization of 2-chloro-N-(pyridin-2-yl)acetamide (CAS: 5221-37-4), a critical intermediate in the synthesis of imidazopyridine-based anxiolytics (e.g., Alpidem, Zolpidem).

Quality control of this intermediate is challenging due to the structural similarity between the product and its starting material, 2-aminopyridine . This protocol provides a self-validating FTIR methodology to definitively assign the secondary amide structure, quantify the inductive influence of the

-chloro group, and detect common amine impurities.

Chemical Context & Structural Logic

The Molecule

The target molecule consists of a pyridine ring coupled to a chloroacetyl group via a secondary amide linkage. Two electronic factors dominate its IR spectrum:

• Inductive Effect (

  ): The electronegative chlorine atom on the -carbon pulls electron density from the carbonyl carbon, strengthening the bond and shifting the Amide I band to a higher frequency ( ) compared to non-halogenated amides.

• Resonance & H-Bonding: The amide nitrogen can donate electron density into the pyridine ring. Furthermore, in the solid state, intermolecular hydrogen bonding broadens the N-H stretch.

The Synthesis & Impurity Profile

The compound is typically synthesized by acylating 2-aminopyridine with chloroacetyl chloride.

• Critical Impurity: Unreacted 2-aminopyridine .

• Detection Challenge: Both the product and the impurity possess N-H functionality and pyridine rings.

• Differentiation Strategy: The product must show a singlet N-H stretch (secondary amide) and a strong Amide I carbonyl peak. The impurity shows a doublet N-H stretch (primary amine) and no carbonyl peak.

Experimental Protocol

Instrumentation & Parameters

• Technique: Attenuated Total Reflectance (ATR) FTIR is preferred over KBr pellets to avoid moisture uptake (hygroscopicity) which can obscure the N-H region.

• Crystal: Diamond or ZnSe.

• Resolution:

  .

• Accumulation: 32 scans (minimum) to resolve weak fingerprint bands.

• Range: 4000 – 600

  .

Step-by-Step Workflow

• Background: Collect an air background spectrum (32 scans). Ensure

  region ( ) is flat.

• Sample Prep: Place ~5 mg of solid 2-chloro-N-(pyridin-2-yl)acetamide onto the ATR crystal.

• Contact: Apply high pressure using the anvil until the preview spectrum amplitude stabilizes.

• Acquisition: Acquire the sample spectrum.

• Cleaning: Clean crystal with isopropanol; verify no carryover peaks before the next sample.

Spectral Interpretation & Assignments

The following table summarizes the diagnostic bands based on literature data and structural analysis.

Functional Group	Mode	Frequency ( )	Diagnostic Relevance
Amide A (N-H)	Stretch	3226 (broad)	Characteristic of H-bonded secondary amides.
Free N-H / Overtone	Stretch	~3443 (weak)	Can overlap with 2-aminopyridine impurity (see Section 5).
Amide I (C=O)	Stretch	1683	CRITICAL ID. Shifted up from typical 1650 due to -Cl inductive effect.
Pyridine Ring	C=N / C=C	1581, 1480	Confirms the heteroaromatic core.
Amide II	N-H Bend	~1540-1560	Mixed mode (N-H bend + C-N stretch).
C-N (Amide)	Stretch	1330	Primary amide linkage bond.
C-Cl	Stretch	775	Fingerprint confirmation of the chloroacetyl tail.

Note: The Amide I band at 1683

is the primary "Pass/Fail" marker. If the strongest peak is below 1660 , suspect hydrolysis to the hydroxy-analog or lack of the chloro-group.

Quality Control & Impurity Analysis

Distinguishing the product from the starting material (2-aminopyridine) is the most common QC requirement. Use the logic below to validate purity.

The "Doublet" Test

• Pure Product: Shows a dominant singlet N-H band centered near 3226

  .

• Contaminated: Shows a distinct doublet at ~3440

  and ~3300 (characteristic of the primary amine in 2-aminopyridine).

  • Warning: A weak band at 3443

    in the product is possible (overtone or free NH), but if it equals the intensity of the 3226 band, the sample is impure.

The Carbonyl Check

• Pure Product: Strong, sharp peak at 1683

  .

• Impurity: 2-aminopyridine has zero absorption in the 1650–1750

  range (only ring modes <1600 ).

Visualization of Logic

Diagram 1: Spectral Assignment Flowchart

This diagram maps the molecular features to their specific spectral consequences.

Caption: Structural-Spectral correlation map. Note the inductive influence of the Chlorine atom shifting the Amide I band to 1683 cm⁻¹.

Diagram 2: QC Decision Tree

A self-validating logic gate for determining batch acceptance.

Caption: Quality Control Decision Tree for differentiating the product from starting materials and hydrolysis byproducts.

References

• ChemicalBook. (2023). 2-Chloro-N-(pyridin-2-yl)acetamide Spectral Data. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 289435, 2-Chloro-N-pyridin-2-yl-acetamide. Retrieved from

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (General reference for Amide I inductive shifts).

• BenchChem. (2025).[2] Improving the purity of synthesized 2-chloro-N-(pyridin-3-yl)acetamide. (Analogous synthesis/impurity logic). Retrieved from

Sources

• 1. 2-Chloro-N-pyridin-2-yl-acetamide | C7H7ClN2O | CID 289435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Measuring Cell Viability in Response to 2-chloro-N-(pyridin-4-yl)acetamide using the MTT Assay

Abstract This document provides a comprehensive guide for assessing the cytotoxic effects of the compound 2-chloro-N-(pyridin-4-yl)acetamide on cultured cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. We delve into the core principles of the assay, the significance of the test compound's chemical properties, and provide detailed, field-proven protocols for experimental execution, data analysis, and troubleshooting. This guide is intended for researchers, scientists, and drug development professionals seeking to generate robust and reproducible cell viability data.

The Biochemical Principle of the MTT Assay

The MTT assay is a foundational colorimetric method used to assess cellular metabolic activity, which serves as a proxy for cell viability, proliferation, and cytotoxicity.[1] The assay's mechanism is predicated on the enzymatic reduction of the yellow, water-soluble tetrazolium salt, MTT, into a purple, insoluble formazan product.[2]

This conversion is exclusively carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria of living, metabolically active cells.[1] Therefore, the quantity of formazan produced is directly proportional to the number of viable cells.[1][3] Dead cells lose this enzymatic capability and cannot reduce MTT. The resulting purple formazan crystals are solubilized using a solvent, typically dimethyl sulfoxide (DMSO), and the absorbance of the resulting solution is measured with a spectrophotometer, allowing for quantitative analysis of cell viability.[2][4]

Caption: Mechanism of MTT reduction in a viable cell.

Profile of Test Compound: 2-chloro-N-(pyridin-4-yl)acetamide

Chemical Identity:

• CAS Number: 80650-46-0[5]

• Structure: A bifunctional molecule containing a reactive chloroacetyl group and a pyridinyl moiety.[6]

Anticipated Mechanism of Action: The biological activity of 2-chloro-N-(pyridin-4-yl)acetamide is largely attributed to its reactive chloroacetamide group. This functional group acts as an electrophile, making it susceptible to covalent modification of cellular proteins, particularly on nucleophilic residues like cysteine.[5][7] Recent studies on compounds with a chloro-N-acetamide group suggest they can induce a form of programmed cell death known as ferroptosis, which is characterized by iron-dependent lipid peroxidation.[5][8] This covalent binding can lead to increased oxidative stress and disrupt normal cellular function, ultimately resulting in cell death.[5] Understanding this potential mechanism is crucial for interpreting the viability data obtained from the MTT assay.

Pre-Assay Optimization: The Key to a Self-Validating System

To ensure the trustworthiness and reproducibility of your results, optimizing the assay for your specific cell line is a mandatory first step. The goal is to work within the linear range of the assay, where absorbance is directly proportional to the cell number.

3.1. Determining Optimal Cell Seeding Density

Using too few cells will result in a low signal, while too many cells can lead to nutrient depletion, over-confluence, and a plateauing of the metabolic signal, all of which skew the results.[9][10]

Protocol for Cell Titration:

• Prepare a Cell Suspension: Harvest cells that are in their logarithmic growth phase.

• Create Serial Dilutions: Prepare a series of cell dilutions to cover a broad range (e.g., from 1,000 to 100,000 cells per well).

• Plate the Cells: Seed 100 µL of each cell dilution in triplicate into a 96-well plate. Include "media only" wells for a background control.

• Incubate: Allow cells to adhere and resume normal growth by incubating for 24 hours at 37°C and 5% CO₂.

• Perform MTT Assay: Execute the standard MTT protocol (see Section 4).

• Analyze: Plot the average absorbance (after background subtraction) against the number of cells seeded.

• Select Density: Choose a cell density from the linear portion of the resulting curve, ideally one that yields an absorbance reading between 0.75 and 1.25.[10] This range allows for the accurate measurement of both cytotoxic (decrease in signal) and proliferative (increase in signal) effects.

Detailed Experimental Protocol

This protocol outlines the procedure for testing the cytotoxicity of 2-chloro-N-(pyridin-4-yl)acetamide on adherent cells in a 96-well format.

Caption: Experimental workflow for the MTT cytotoxicity assay.

4.1. Materials and Reagents

• Cells: Healthy, log-phase cell culture of the desired type.

• Culture Medium: Appropriate for the cell line, sterile. Note: For the MTT incubation step, it is highly recommended to use phenol red-free medium to prevent interference with absorbance readings.[9]

• 96-well Plates: Sterile, tissue culture-treated, flat-bottomed.

• 2-chloro-N-(pyridin-4-yl)acetamide: Stock solution prepared in a suitable solvent (e.g., DMSO). The final solvent concentration in the culture medium should not exceed 0.5% to avoid solvent-induced toxicity.[9]

• MTT Reagent: Prepare a 5 mg/mL stock solution of MTT powder in sterile Phosphate-Buffered Saline (PBS). Filter-sterilize this solution and store it at 4°C, protected from light.[11]

• Solubilization Solution: Dimethyl sulfoxide (DMSO) or 10% SDS in 0.01 M HCl.[11]

• Equipment: Calibrated multichannel pipettor, inverted microscope, CO₂ incubator, microplate reader (spectrophotometer).

4.2. Step-by-Step Methodology

Phase 1: Cell Seeding and Treatment (Day 1)

• Seed Cells: Plate 100 µL of your cell suspension into each well of a 96-well plate at the pre-determined optimal density. Include wells for controls:

  • Untreated Control: Cells with medium only. Represents 100% viability.

  • Vehicle Control: Cells with medium containing the highest concentration of the solvent (e.g., DMSO) used to dissolve the test compound.

  • Blank Control: Medium only, no cells. Used for background subtraction.

• Incubate: Place the plate in a 37°C, 5% CO₂ incubator for 24 hours to allow cells to attach and resume exponential growth.

• Prepare Dilutions: Create a serial dilution of 2-chloro-N-(pyridin-4-yl)acetamide in culture medium to achieve the desired final concentrations.

• Treat Cells: Carefully remove the old medium from the wells (for adherent cells) and add 100 µL of the medium containing the various concentrations of the test compound. Add fresh medium to control wells.

• Incubate: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

Phase 2: MTT Incubation and Solubilization (Assay Day)

• Microscopic Examination: Before adding MTT, observe the cells under a microscope to check for morphological changes or signs of contamination.

• Add MTT Reagent: Add 10 µL of the 5 mg/mL MTT stock solution to each well (for a final concentration of 0.5 mg/mL).

• Incubate: Incubate the plate for 2 to 4 hours at 37°C. During this time, viable cells will produce visible purple formazan crystals. The optimal incubation time may vary between cell lines.[12]

• Solubilize Crystals: Carefully aspirate the medium containing MTT without disturbing the cell layer or the formazan crystals. Add 100 µL of solubilization solution (DMSO) to each well.

• Dissolve: Place the plate on an orbital shaker for 15 minutes in the dark to ensure complete dissolution of the formazan crystals. Pipetting up and down can aid this process.

Phase 3: Data Acquisition

• Read Absorbance: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[13] A reference wavelength of 630-650 nm can be used to subtract background absorbance from fingerprints or smudges.

• Record Data: The plate should be read within 1 hour of adding the solubilization solution.

Data Analysis and Interpretation

5.1. Calculations

• Correct for Background: Subtract the average absorbance of the "Blank Control" wells from all other readings.

• Calculate Percentage Viability: Use the following formula for each compound concentration: % Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control) * 100

5.2. Data Presentation

Organize your results into a clear table for analysis.

Compound Conc. (µM)	Replicate 1 (Absorbance)	Replicate 2 (Absorbance)	Replicate 3 (Absorbance)	Average Corrected Absorbance	% Viability
0 (Vehicle Control)	1.152	1.188	1.170	1.170	100.0%
1	1.098	1.121	1.105	1.108	94.7%
10	0.855	0.831	0.864	0.850	72.6%
50	0.591	0.615	0.602	0.603	51.5%
100	0.312	0.298	0.305	0.305	26.1%
250	0.125	0.131	0.128	0.128	10.9%
Blank (Media Only)	0.055	0.058	0.056	N/A	N/A

5.3. Dose-Response Curve and IC₅₀ Determination Plot the % Viability (Y-axis) against the logarithm of the compound concentration (X-axis). This will generate a sigmoidal dose-response curve. The IC₅₀ (half-maximal inhibitory concentration) is the concentration of the compound that reduces cell viability by 50%. This value can be determined from the graph or calculated using non-linear regression analysis software.

Troubleshooting and Quality Control

Problem	Potential Cause(s)	Recommended Solution(s)
High Absorbance in Blank Wells	Microbial contamination of the medium; Phenol red in the medium.[9][10]	Use sterile technique and fresh, sterile medium. Use phenol red-free medium for the assay steps.[9]
Low Absorbance Readings Overall	Cell seeding density is too low; Insufficient MTT incubation time; Cells are not healthy.[9][10]	Optimize cell number via titration (see Section 3). Increase MTT incubation time (e.g., to 4 hours). Ensure cells are in log-phase growth and not over-passaged.[9]
High Variability Between Replicates	Inaccurate pipetting; Uneven cell seeding; "Edge effect" due to evaporation in outer wells.[9]	Calibrate pipettes and use careful technique. Ensure the cell suspension is homogenous before plating. Fill perimeter wells with sterile PBS or medium and do not use them for experimental data.[9]
Incomplete Formazan Solubilization	Insufficient solvent volume or mixing.	Ensure complete removal of medium before adding the solvent. Increase mixing time on an orbital shaker.

References

• CLYTE Technologies. (2025, December 24).
• Sigma-Aldrich.
• R&D Systems.
• Abcam. (n.d.).
• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• Abcam. (n.d.). MTT assay protocol.
• Thermo Fisher Scientific. (n.d.).
• A
• Slideshare. (n.d.). PRINCIPLES AND APPLICATIONS OF CELL VIABILITY ASSAY (MTT ASSAY).
• Wikipedia. (n.d.). MTT assay.
• YouTube. (2023, December 16).
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays.
• BenchChem. (n.d.). 2-chloro-N-(pyridin-4-yl)acetamide|Chemical Building Block.
• ATCC. (n.d.).
• Prasanna, S., et al. (2021, November 26). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. PMC.
• EvitaChem. (n.d.). Buy 2-chloro-N-(pyridin-4-yl)acetamide (EVT-380316).
• ResearchGate. (2018, March 14). Why MTT assay not working?.
• BenchChem. (n.d.). An In-depth Technical Guide on the Core Mechanism of Action of 2-chloro-N-(pyridin-3-yl)acetamide.
• Gotthardt, G., et al. (n.d.).
• BenchChem. (n.d.). The Pivotal Role of 2-Chloro-N-(pyridin-4-yl)acetamide in Synthetic Chemistry.
• PubChem. (n.d.). 2-chloro-N-(pyridin-4-yl)acetamide.
• ResearchGate. (2024, October). 2-Chloro-N-(4-hydroxyphenyl)acetamide.
• ACS Publications. (n.d.). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines].
• PMC. (n.d.).

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Technical Notes & Optimization

Improving yield in 2-chloro-N-(pyridin-4-yl)acetamide synthesis.

An essential intermediate in medicinal chemistry, 2-chloro-N-(pyridin-4-yl)acetamide serves as a critical building block for numerous pharmacologically active compounds.[1][2] Its synthesis, typically achieved through the acylation of 4-aminopyridine with chloroacetyl chloride, is a foundational reaction for many research and development projects.[1] However, optimizing the yield and purity of this product can present challenges.

This technical support center provides in-depth troubleshooting guides and frequently asked questions to help researchers overcome common obstacles in the synthesis of 2-chloro-N-(pyridin-4-yl)acetamide, ensuring higher yields and product quality.

Troubleshooting Guide: Addressing Low Yield and Impurities

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols.

Q1: My final yield is significantly lower than expected. What are the primary causes and how can I fix this?

Low yield is the most common issue, often stemming from several factors during the reaction or workup. The key is to systematically identify the source of product loss.

Causality Analysis:

• Incomplete Reaction: The acylation may not have proceeded to completion, leaving unreacted 4-aminopyridine.

• Protonation of Starting Material: The reaction generates one equivalent of hydrogen chloride (HCl), which protonates the basic 4-aminopyridine, rendering it non-nucleophilic and halting the reaction.[3] This is a critical control point.

• Hydrolysis of Reagents: Chloroacetyl chloride is highly reactive and readily hydrolyzes with trace moisture to form chloroacetic acid, which will not acylate the amine.

• Side Reactions: The highly electrophilic nature of chloroacetyl chloride can lead to unwanted side reactions, particularly if the temperature is not controlled.

• Losses During Workup/Purification: The product can be lost during aqueous extraction if the pH is not optimal or during recrystallization if an inappropriate solvent is used.

Troubleshooting Workflow Diagram

Caption: Mechanism of nucleophilic acyl substitution.

Q2: Why is a base necessary and which one should I choose?

A base is crucial to neutralize the HCl generated during the reaction. [3]Without a base, the HCl will protonate the starting 4-aminopyridine, forming a non-nucleophilic pyridinium salt and stopping the reaction.

Base	Type	Pros	Cons
Triethylamine (Et₃N)	Organic, Non-nucleophilic	Soluble in organic solvents; easy to remove.	Can form hydrochloride salt which may co-precipitate with product.
Pyridine	Organic, Nucleophilic Catalyst	Can act as a nucleophilic catalyst.	Can be difficult to remove completely; can compete as a nucleophile.
Sodium Hydroxide (NaOH)	Inorganic	Inexpensive; salt byproduct is water-soluble.	Creates a biphasic (Schotten-Baumann) system which can lead to hydrolysis of chloroacetyl chloride if not managed. [4]
Sodium Carbonate (Na₂CO₃)	Inorganic	Milder than NaOH, reducing hydrolysis risk.	Slower reaction; can be heterogeneous. [5]

Recommendation: For laboratory scale, triethylamine in an anhydrous solvent like dichloromethane is a reliable choice due to the homogenous reaction conditions and ease of workup. [1]For larger scale or greener processes, a biphasic system with an inorganic base can be optimized. [4]

Q3: What are the optimal reaction conditions (solvent, temperature)?

• Solvent: Anhydrous aprotic solvents are ideal to prevent hydrolysis of the acid chloride. Dichloromethane (DCM) is a common and effective choice. [1]Anhydrous tetrahydrofuran (THF) is also suitable.

• Temperature: The reaction is exothermic. It is critical to begin the reaction at a low temperature (0-5 °C), especially during the slow, dropwise addition of chloroacetyl chloride. [6]After the addition is complete, the reaction can be allowed to warm to room temperature to ensure it proceeds to completion. [1]

Q4: How should I properly purify the final product?

A combination of extraction and recrystallization is the standard and most effective method.

Optimized Purification Protocol:

• Quench and Dilute: After the reaction is complete (monitored by TLC), quench the reaction mixture by adding water. Dilute with the organic solvent used for the reaction (e.g., DCM).

• Separatory Funnel Extraction: Transfer the mixture to a separatory funnel.

• Acid Wash (Optional but Recommended): Wash the organic layer with 1M HCl to remove any unreacted 4-aminopyridine.

• Base Wash: Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Water/Brine Wash: Wash with water, followed by brine, to remove water-soluble salts.

• Dry and Evaporate: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent using a rotary evaporator. [1]7. Recrystallize: Recrystallize the resulting crude solid from a suitable solvent. Acetonitrile is an excellent choice, often yielding high-purity crystals. [7]Ethanol or ethanol/water mixtures can also be effective. [8]

References

• Sciencemadness Wiki. Chloroacetamide. [Link]

• Pawar, S. S., et al. (2012). SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Jacobs, W. A., & Heidelberger, M. Chloroacetamide. Organic Syntheses. [Link]

• Britton, E. C., & Van der Weele, J. C. (1943). U.S. Patent No. 2,321,278. U.S.
• Li, J., et al. (2013). Method for synthesizing chloroacetamide compound with large steric hindrance by water phase reaction.

• Sugisawa, H., et al. (2022). Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. Royal Society of Chemistry. [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. [Link]

• ResearchGate. 4-Aminopyridine Catalyzed Direct and Regioselective Acylation of N-Tosylhydrazide. [Link]

• Held, I., et al. (2005). The Stability of Acylpyridinium Cations and Their Relation to the Catalytic Activity of Pyridine Bases. Synthesis. [Link]

• ResearchGate. Synthesis of 2‐Chloro‐N‐(4‐(6‐chloroH‐imidazo[1,2‐a]pyridin‐2‐yl)phenyl) Acetamide Derivatives as Antitubercular Agents. [Link]

• PMC. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. [Link]

• Wikipedia. 4-Aminopyridine. [Link]

• International Union of Crystallography. Crystal structures and Hirshfeld surface analyses of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]. [Link]

• ResearchGate. Synthesis of N-alkyl-4-aminopyridine. [Link]

• Talik, Z. (1960). SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. Roczniki Chemii. [Link]

• American Journal of Applied Science and Technology. Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Schotten-Baumann Reaction [organic-chemistry.org]
• 4. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 5. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE | 5221-37-4 [chemicalbook.com]
• 8. ijpsr.info [ijpsr.info]

Technical Support Center: Synthesis of 2-chloro-N-(pyridin-4-yl)acetamide

Welcome to the technical support guide for the synthesis of 2-chloro-N-(pyridin-4-yl)acetamide. This document provides in-depth guidance, troubleshooting, and frequently asked questions concerning solvent selection and reaction optimization. As a crucial intermediate in medicinal chemistry and drug development, robust and reproducible synthesis of this compound is paramount.[1][2][3] This guide is designed for researchers, chemists, and drug development professionals to navigate the nuances of this synthetic transformation effectively.

The primary route for synthesizing 2-chloro-N-(pyridin-4-yl)acetamide is the nucleophilic acyl substitution between 4-aminopyridine and the highly reactive chloroacetyl chloride.[3][4] The success of this reaction is critically dependent on controlling the reaction conditions, chief among them being the choice of solvent.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical for this specific acylation reaction?

A: The choice of solvent is paramount due to three primary factors:

• Reactivity of Chloroacetyl Chloride: Chloroacetyl chloride is an extremely reactive acylating agent that will readily react with any nucleophilic protic solvent, such as water or alcohols.[][6] Using an inert, aprotic solvent is essential to prevent consumption of the reagent and formation of unwanted byproducts.

• Solubility of Reactants: 4-aminopyridine is a polar, crystalline solid. The solvent must effectively dissolve it to ensure a homogeneous reaction mixture and facilitate its interaction with the chloroacetyl chloride.[7][8]

• Neutralization of HCl Byproduct: The reaction generates one equivalent of hydrogen chloride (HCl).[1] The solvent must be compatible with the base used to scavenge this acid. If the HCl is not neutralized, it will protonate the amino group of the 4-aminopyridine starting material, rendering it non-nucleophilic and halting the reaction.[9]

Q2: What are the key properties to consider in a solvent for this synthesis?

A: When selecting a solvent, consider the following properties:

• Aprotic Nature: The solvent must be aprotic to avoid reacting with chloroacetyl chloride.

• Polarity: It should have sufficient polarity to dissolve 4-aminopyridine.

• Boiling Point: A relatively low boiling point (e.g., 40-80 °C) is often preferred to facilitate easy removal during workup without requiring high temperatures that could degrade the product.

• Inertness: The solvent must be chemically inert to the reactants, base, and product under the reaction conditions.

• Byproduct Solubility: The solubility of the hydrochloride salt byproduct (e.g., triethylamine hydrochloride) can be a factor. In many cases, its precipitation can help drive the reaction to completion, but it may also create a thick slurry that is difficult to stir.[1]

Q3: Which solvents are most commonly and successfully used for this reaction?

A: Anhydrous chlorinated solvents and ethers are the most common and effective choices.

• Dichloromethane (DCM): An excellent first choice. It provides good solubility for 4-aminopyridine, is inert, and its low boiling point (40 °C) makes for easy removal.[1]

• Tetrahydrofuran (THF): Also a very suitable option, particularly when used with a non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[10]

• Acetonitrile: A polar aprotic solvent that can be effective for this type of acylation.[11]

• 1,2-Dichloroethane (DCE): Similar to DCM but with a higher boiling point (83 °C), which can be useful if slightly elevated temperatures are needed to ensure reaction completion.[12][13]

Q4: Can I use a two-phase aqueous system, as seen in the classical Schotten-Baumann reaction?

A: Yes, this is a viable alternative known as the Schotten-Baumann reaction condition.[14] In this setup, an inert organic solvent (like DCM) dissolves the 4-aminopyridine and chloroacetyl chloride, while an aqueous phase containing an inorganic base (e.g., NaOH, K₂CO₃) serves to neutralize the generated HCl.[15][16] This method avoids the use of organic bases and can simplify workup, as the base and its salt remain in the aqueous layer.[17]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems encountered during the synthesis, with a focus on causes related to solvent and reaction conditions.

Problem	Probable Cause(s)	Solution(s) & Scientific Rationale
Low or No Yield	1. Protonation of Amine: Insufficient or no base was used, allowing the HCl byproduct to protonate and deactivate the 4-aminopyridine.[9] 2. Acyl Chloride Decomposition: The solvent was not anhydrous. Chloroacetyl chloride was hydrolyzed by trace moisture.[18] 3. Poor Solubility: The 4-aminopyridine did not fully dissolve in the chosen solvent at the reaction temperature, leading to a heterogeneous mixture and slow reaction rate.	1. Add a Suitable Base: Use at least 1.1 equivalents of a tertiary amine base like triethylamine (TEA) or pyridine in an aprotic organic solvent. The base acts as an essential HCl scavenger.[1] 2. Ensure Anhydrous Conditions: Use a dry, aprotic solvent (e.g., anhydrous DCM, THF) and conduct the reaction under an inert atmosphere (N₂ or Ar). 3. Optimize Solvent/Temperature: If solubility is an issue in DCM, consider a more polar aprotic solvent like THF or acetonitrile. After the initial exothermic addition at 0-5 °C, allow the reaction to warm to room temperature to ensure completion.[1]
Formation of Dark, Tarry Substance	Polymerization/Degradation: The reaction temperature was too high, causing decomposition. The high reactivity of chloroacetyl chloride can lead to uncontrolled side reactions, especially if the reaction is not cooled adequately during addition.[18]	Maintain Strict Temperature Control: The reaction between an amine and an acyl chloride is highly exothermic.[] Begin the reaction by cooling the solution of 4-aminopyridine and base to 0-5 °C in an ice bath before slowly adding the chloroacetyl chloride dropwise. This dissipates heat and prevents runaway side reactions.[10]
Reaction Mixture Solidifies or Becomes Difficult to Stir	Precipitation of Hydrochloride Salt: This is often an expected outcome. In solvents like DCM, the byproduct triethylamine hydrochloride (TEA·HCl) is poorly soluble and precipitates as a white solid.[1]	Ensure Efficient Stirring: Use a mechanical stirrer for larger-scale reactions to ensure the resulting slurry remains well-mixed. While this precipitation can make stirring difficult, it also helps drive the reaction equilibrium towards the product. The salt is typically removed by filtration at the end of the reaction.
Difficult Product Isolation & Purification	1. Emulsion During Aqueous Workup: Formation of a stable emulsion between the organic and aqueous layers during washing. 2. Product Contamination: The final product is contaminated with the hydrochloride salt of the base (e.g., TEA·HCl).	1. Break the Emulsion: Add a saturated solution of NaCl (brine) to the separatory funnel. The increased ionic strength of the aqueous phase helps to break the emulsion and improve phase separation. 2. Thorough Washing/Filtration: If the salt was filtered off, ensure it is washed with a small amount of cold solvent to recover any trapped product. If an extraction was performed, wash the combined organic layers with water to remove any remaining soluble salts before drying and concentrating.

Solvent Selection Summary

The table below summarizes the properties of commonly used solvents for the synthesis of 2-chloro-N-(pyridin-4-yl)acetamide.

Solvent	Boiling Point (°C)	Dielectric Constant (Polarity)	Suitability & Key Considerations
Dichloromethane (DCM)	39.6	9.1	Highly Recommended. Excellent solubility for reactants, aprotic, inert, and easy to remove post-reaction.[1]
Tetrahydrofuran (THF)	66	7.5	Highly Recommended. Good alternative to DCM, especially effective with bases like DBU.[10] Must be anhydrous.
Acetonitrile	81.3	37.5	Recommended. Good polar aprotic option that effectively dissolves starting materials.[11]
1,2-Dichloroethane (DCE)	83.5	10.4	Recommended. Higher boiling point allows for a wider reaction temperature range if needed.[12]
Water / Biphasic System	100	80.1	Viable under Schotten-Baumann conditions. Requires an organic co-solvent (e.g., DCM) and an inorganic base.[14][16]
Ethanol / Methanol	78.4 / 64.7	24.5 / 32.7	Not Recommended (for single-phase). These protic solvents will react vigorously and preferentially with chloroacetyl chloride.

Experimental Protocol: Synthesis in Dichloromethane

This protocol outlines a standard laboratory procedure for the synthesis of 2-chloro-N-(pyridin-4-yl)acetamide.

Materials:

• 4-Aminopyridine (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and a dropping funnel. Place the flask under an inert atmosphere (e.g., Nitrogen).

• Dissolution: Dissolve 4-aminopyridine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0-5 °C using an ice-water bath.[1]

• Addition: Add chloroacetyl chloride (1.1 eq), dissolved in a small amount of anhydrous DCM, to the dropping funnel. Add the chloroacetyl chloride solution dropwise to the stirred amine solution over 30-60 minutes, ensuring the internal temperature does not rise above 10 °C. A white precipitate (triethylamine hydrochloride) will form.[1]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction by TLC.

• Workup:

  • Filter the reaction mixture to remove the precipitated triethylamine hydrochloride. Wash the solid with a small portion of cold DCM.

  • Combine the filtrate and washings. Transfer to a separatory funnel and wash sequentially with water and saturated brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent such as acetonitrile or ethanol to afford 2-chloro-N-(pyridin-4-yl)acetamide as a solid.[12][19]

Visualizations: Solvent Selection Workflow

The following diagram illustrates the decision-making process for selecting an appropriate solvent system for the acylation reaction.

Caption: Decision workflow for solvent selection.

References

• Application Notes and Protocols for the Synthesis of 2-chloro-N-(pyridin-4-yl)acetamide. Benchchem.

• 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE | 5221-37-4. ChemicalBook.

• Synthesis of Biologically Active 2-Chloro-N-Alkyl/Aryl Acetamide Derivatives. (2012). Rasayan J. Chem.

• chloroacetamide. Organic Syntheses Procedure.

• Buy 2-chloro-N-(pyridin-4-yl)acetamide (EVT-380316). EvitaChem.

• Need help in optimizing amide formation through acyl chloride pathway. Reddit.

• Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection. BOC Sciences.

• Why did my amide syntesis does not work?. ResearchGate.

• The Pivotal Role of 2-Chloro-N-(pyridin-4-yl)acetamide in Synthetic Chemistry. Benchchem.

• An In-depth Technical Guide on the Spectroscopic Data of 2-chloro-N-(pyridin-4-yl)acetamide. Benchchem.

• 2-chloro-N-(pyridin-4-yl)acetamide | C7H7ClN2O | CID 4382489. PubChem.

• Schotten–Baumann reaction. Wikipedia.

• 4-Aminopyridine - PRODUCT INFORMATION. Cayman Chemical.

• Amide Synthesis. Fisher Scientific.

• Schotten-Baumann Reaction. J&K Scientific LLC.

• Schotten-Baumann Reaction. Lokey Lab Protocols - Wikidot.

• Chemistry Schotten Baumann Reaction. SATHEE.

• 2-chloro-N-(pyridin-4-yl)acetamide|Chemical Building Block. Benchchem.

• A Technical Guide to the Solubility of 2-chloro-N-(pyridin-4-yl)acetamide in Common Organic Solvents. Benchchem.

• Preparation of chloroacetamide. Google Patents.

• N-Acylation with Chloroacetyl Chloride: Application Notes and Protocols. Benchchem.

• Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. ResearchGate.

• Schotten–Baumann reaction. L.S.College, Muzaffarpur.

• Provisional Peer Reviewed Toxicity Values for 4-Aminopyridine. PPRTV Library.

• the preparation of amides. Chemguide.

• Chloroacetyl chloride: applications in synthesis and toxicology. ChemicalBook.

• 4-Aminopyridine (A0152) - Product Information Sheet. Sigma-Aldrich.

• Process for the preparation of acetamide derivatives. Google Patents.

• A facile amidation of chloroacetyl chloride using DBU.

• 4-Aminopyridine Catalyzed Direct and Regioselective Acylation of N-Tosylhydrazide. ResearchGate.

• Pyridin-4-yl derivatives. Google Patents.

• Common side reactions in the Friedel-Crafts acylation of furan. Benchchem.

• Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. AVESİS.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy 2-chloro-N-(pyridin-4-yl)acetamide (EVT-380316) | 80650-46-0 [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chloroacetyl chloride: applications in synthesis and toxicology_Chemicalbook [chemicalbook.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. sphinxsai.com [sphinxsai.com]
• 11. abis-files.erciyes.edu.tr [abis-files.erciyes.edu.tr]
• 12. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE | 5221-37-4 [chemicalbook.com]
• 13. 2-chloro-N-(pyridin-4-yl)acetamide|Chemical Building Block [benchchem.com]
• 14. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 15. jk-sci.com [jk-sci.com]
• 16. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 17. lscollege.ac.in [lscollege.ac.in]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. ijpsr.info [ijpsr.info]

Troubleshooting low solubility of 2-Chloro-N-2-pyridinyl-acetamide HCl in assays

Topic: Troubleshooting Solubility & Assay Stability

Executive Summary & Compound Profile

Compound: 2-Chloro-N-(2-pyridinyl)acetamide Hydrochloride Common Issues: Precipitation upon dilution, "crashing out" in physiological buffers, and potential assay interference.

This guide addresses the physicochemical paradox of this compound: while supplied as a hydrochloride (HCl) salt to enhance stability and initial solubility, its behavior in biological assays is dominated by the pH-dependent deprotonation of the pyridine ring and the electrophilic nature of the chloroacetamide "warhead."

Property	Specification	Technical Insight
Form	HCl Salt	Ionic in solid state; dissociates in water.
pKa (Pyridine N)	~4.0 - 5.2	CRITICAL: At pH 7.4, the compound exists primarily as the neutral free base.
Reactivity	-Chloroacetamide	Electrophilic alkylating agent. Reacts with thiols (Cysteine) and amines.
LogP	~1.2 (Neutral)	Moderate lipophilicity, but planar structure drives crystal packing (precipitation).

Diagnostic Workflow: The "Crash-Out" Mechanism

Users frequently report that the compound dissolves in DMSO but precipitates immediately upon addition to cell media or assay buffer. This is rarely a "bad batch" issue; it is a thermodynamic inevitability if not managed.

Visualizing the Solubility Failure Mode

Figure 1: The mechanistic pathway leading to compound precipitation in physiological buffers.

Troubleshooting & FAQs

Q1: Why does the compound precipitate in PBS (pH 7.4) even though it is an HCl salt?

The Science: The "HCl" tag is misleading in a buffered environment. The pyridine nitrogen is a weak base (pKa

4.0–5.2).

• In Water (Unbuffered): The HCl maintains an acidic micro-environment (pH < 4), keeping the pyridine protonated (charged) and soluble.

• In PBS (Buffered pH 7.4): The buffer neutralizes the HCl. Since the assay pH (7.4) is significantly higher than the pKa, the equilibrium shifts 99% toward the uncharged free base . The neutral form has poor aqueous solubility and "crashes out."

Corrective Action:

• Lower Stock Concentration: Do not attempt >10 mM stocks if diluting directly to aqueous.

• Intermediate Dilution: Predilute the DMSO stock into a "transition buffer" (e.g., pH 5.0 acetate buffer) before adding to the final pH 7.4 assay, if the assay tolerates a brief pH gradient.

Q2: My assay readout is erratic. Is this solubility or something else?

The Science: This compound contains an

-chloroacetamide group.[1] This is a reactive electrophile designed to form covalent bonds with cysteine residues (alkylation).

• False Positives: If your assay buffer contains thiols (DTT,

  -mercaptoethanol) or nucleophilic amines (Tris), the compound will react with the buffer instead of your target, depleting the compound and generating byproducts.

• Aggregation: Reactive compounds often form colloidal aggregates that sequester enzymes, leading to non-specific inhibition.

Corrective Action:

• Remove Nucleophiles: Switch to HEPES or MOPS buffers. Eliminate DTT or GSH from the assay buffer unless strictly necessary.

• Add Detergent: Include 0.01% Triton X-100 or Tween-20. This prevents the formation of colloidal aggregates (a common artifact with this class of compounds).

Q3: What is the optimal solvent system for stock preparation?

DMSO is the standard, but it is hygroscopic. Water uptake reduces the solubility of this specific compound over time.[2][3]

Protocol: Robust Stock Preparation

• Solvent: Anhydrous DMSO (Grade

  99.9%).

• Concentration: Prepare at 10 mM . Avoid 100 mM stocks to prevent "shock precipitation" upon dilution.

• Storage: Aliquot immediately into single-use vials. Store at -20°C. Do not freeze-thaw more than twice.

• Visual Check: If the DMSO stock is cloudy upon thawing, sonicate at 37°C for 5 minutes. If it remains cloudy, the compound has likely hydrolyzed or hydrated; discard it.

Advanced Formulation Strategies

If simple dilution fails, use an excipient strategy to "shield" the hydrophobic free base.

Solubility Enhancement Matrix

Strategy	Reagent	Protocol	Mechanism
Co-solvent	PEG-400	Replace 50% of DMSO with PEG-400 in the stock.	Reduces the polarity gap between stock and buffer.
Complexation	HP- -Cyclodextrin	Add 5-10% (w/v) HP- -CD to the assay buffer.	Encapsulates the hydrophobic phenyl/pyridine moiety.
Surfactant	Pluronic F-127	Add 0.05% to assay buffer.	Prevents crystal nucleation and colloidal aggregation.

Decision Tree: Optimization Workflow

Figure 2: Step-by-step logic for stabilizing the assay conditions.

References & Grounding

• Compound Properties & Reactivity:

  • Source: National Center for Biotechnology Information. PubChem Compound Summary for CID 289435, 2-Chloro-N-(pyridin-2-yl)acetamide.

  • Relevance: Confirms the structure, molecular weight (170.59 g/mol free base), and chloracetamide electrophilic nature.

  • Link:

• Pyridine Solubility & pKa:

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. The pKa of the pyridinium ion is approximately 5.2, indicating deprotonation at physiological pH.

  • Relevance: Foundational chemistry explaining the "HCl salt vs. Free Base" behavior at pH 7.4.

  • Link: (General reference for Pyridine pKa data).

• Troubleshooting DMSO Precipitations:

  • Source: BenchChem Technical Support.[2][4][5] "Troubleshooting Compound Solubility in DMSO."

  • Relevance: Validates the "crashing out" mechanism and the hygroscopic nature of DMSO affecting stock stability.

  • Link: (General technical support portal).

• Assay Interference by Reactive Electrophiles:

  • Source: Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry.

  • Relevance: Classifies alpha-chloroacetamides as potentially reactive compounds that can cause assay artifacts via protein alkylation.

  • Link:

Sources

• 1. Chloroacetamide | ClCH2CONH2 | CID 6580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-chloro-N-arylacetamides

Executive Summary & "Pre-Flight" Check

Stop and Verify: Before packing a column, you must evaluate if chromatography is the correct isolation tool. 2-chloro-N-arylacetamides are typically crystalline solids with moderate polarity. In >60% of cases, recrystallization is superior to chromatography in terms of yield, purity, and scalability [1].

Criteria for Chromatography:

• Solubility: The compound is too soluble in standard recrystallization solvents (EtOH, Toluene, Hexane/EtOAc) to recover high yields.

• Close Impurities: The reaction contains bis-acylated byproducts or non-polar impurities that co-crystallize.

• Scale: You are working on a small scale (<100 mg) where crystallization losses are prohibitive.

If you proceed with chromatography, be aware that the

-chloro moiety is an electrophile. Prolonged exposure to slightly acidic silica gel or basic modifiers (like triethylamine) can lead to decomposition or artifacts.

Method Development & Setup (Tier 1)

Q: What is the optimal solvent system for these compounds?

A: The standard binary system is Hexane (or Heptane) / Ethyl Acetate . Dichloromethane (DCM) / Methanol is generally avoided because the high polarity often causes co-elution of the product with more polar impurities (like chloroacetic acid or hydrochloride salts).

Recommended Gradient Strategy:

Phase	Solvent Ratio (Hex:EtOAc)	Purpose
Equilibration	100:0 or 95:5	Neutralize silica heat; prevent "shock" precipitation.
Loading	N/A	Dry Loading is strongly recommended (see below).[1]
Elution Start	90:10	Elute non-polar impurities (unreacted aniline if present).
Product Elution	80:20 to 60:40	Typical elution window for mono-acylated products.

| Wash | 0:100 (EtOAc) | Strip polar byproducts (bis-acylated species/salts). |

Q: My sample precipitates on the column head. How do I load it?

A: 2-chloro-N-arylacetamides often exhibit poor solubility in non-polar mobile phases (e.g., 10% EtOAc/Hexane). Liquid loading with DCM often leads to precipitation when the DCM band hits the hexane-rich mobile phase, causing band broadening and "double peaks."

Protocol: Solid (Dry) Load

• Dissolve crude material in minimal DCM or Acetone.

• Add silica gel (ratio: 1g crude to 2g silica).

• Rotary evaporate to dryness (free-flowing powder).

• Load the powder on top of the packed column and protect with a layer of sand.

Troubleshooting & Separation Issues (Tier 2)

Q: I see "streaking" or tailing on the TLC and Column. Should I add Triethylamine (TEA)?

A: NO. Do not add TEA or ammonia to the mobile phase for this specific class of compounds.

• The Risk: The

  -chloro group is a reactive alkylating agent (electrophile). Adding a base like TEA can trigger a nucleophilic substitution ( ) reaction, forming a quaternary ammonium salt artifact on the column [2].

• The Cause of Tailing: Tailing is usually due to Hydrogen bonding between the amide N-H and the silica silanols.

• The Solution:

  • Increase Flow Rate: Minimize residence time.

  • Steeper Gradient: Move the compound off faster.

  • DCM Switch: If tailing persists, switch to a Toluene/Acetone system (start 95:5), which often suppresses amide streaking better than Hex/EtOAc.

Q: Unreacted aniline co-elutes with my product. How do I separate them?

A: Aniline starting materials often have similar Rf values to the amide product and also streak, making separation difficult. Chemical washing is superior to chromatographic separation here.

Pre-Column Protocol:

• Dissolve crude in EtOAc.

• Wash 2x with 1M HCl (aq).

  • Mechanism:[1][2][3][4][5][6] The aniline is protonated to the water-soluble anilinium salt (

    ). The 2-chloro-N-arylacetamide is far less basic and remains in the organic layer.

• Wash with Brine, Dry (

  ), and Concentrate.[7]

• Result: The aniline is removed before the column, simplifying the purification.

Stability & Decomposition (Tier 3)

Q: I isolated my product, but the NMR shows a new set of peaks (alcohol or cyclized product). What happened?

A: You likely encountered On-Column Hydrolysis or Rearrangement .

• Mechanism: Silica gel is slightly acidic (pH ~5-6) and retains water. Long residence times allow the water to attack the C-Cl bond (hydrolysis to

  -hydroxyacetamide) or, if an ortho-nucleophile is present on the aryl ring (e.g., -OH, -NH2), cyclization to a heterocycle (e.g., morpholinone or piperazinone) can occur [3].

Self-Validating Check (2D TLC):

• Spot the crude on the corner of a square TLC plate.

• Run the TLC in one direction. Dry.

• Rotate the plate 90° and run it again in the same solvent.

• Interpretation: All stable compounds will appear on the diagonal line. Any spot off-diagonal indicates decomposition occurred during the run.

Visualized Workflows

Workflow 1: Separation Logic & Troubleshooting

Caption: Decision tree for pre-purification washing and handling chromatographic tailing without reactive additives.

Workflow 2: Impurity Profile & Stability

Caption: Mechanistic view of impurity interactions and potential on-column degradation pathways.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (Standard reference for recrystallization vs.

• Ishak, E. A.; et al. "Reaction, Reactivity and Behaviour of α-Chloroacetamides in the Synthesis of Acrylamide Derivatives."[2] ResearchGate, 2024.[2] [Link]

• Columbia University Dept of Chemistry. "Column Chromatography Procedures." Organic Chemistry at CU Boulder. [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. researchgate.net [researchgate.net]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. mt.com [mt.com]
• 5. quora.com [quora.com]
• 6. researchgate.net [researchgate.net]
• 7. US7767857B1 - Preparation of 2,4,6,-trichloroaniline from aniline using N-chloro reagents - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of Synthesized 2-chloro-N-(pyridin-2-yl)acetamide

Introduction

In the landscape of medicinal chemistry and drug development, N-aryl acetamides serve as foundational scaffolds and crucial intermediates for a vast array of biologically active compounds.[1][2] Among these, 2-chloro-N-(pyridin-2-yl)acetamide is a key building block, with its reactive chloroacetyl group providing a versatile handle for further chemical modification.[3] The journey from raw materials to a potential Active Pharmaceutical Ingredient (API) is paved with rigorous checkpoints, the most fundamental of which is the unequivocal confirmation of molecular structure and purity.[4] Failure to do so not only invalidates subsequent biological data but can also introduce significant risks and delays in the drug development pipeline.[5]

This guide provides an in-depth, comparative analysis of the essential spectroscopic techniques required to validate the structure of synthesized 2-chloro-N-(pyridin-2-yl)acetamide. Moving beyond a simple recitation of data, we will explore the causality behind the experimental choices and interpret the resulting data through the lens of established chemical principles. This self-validating workflow, integrating Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, is designed to provide researchers and drug development professionals with a robust framework for ensuring the scientific integrity of their synthesized compounds.[6]

Synthesis Pathway and Impurity Profile

The most direct and common method for preparing 2-chloro-N-(pyridin-2-yl)acetamide is the nucleophilic acyl substitution between 2-aminopyridine and chloroacetyl chloride, a variant of the classic Schotten-Baumann reaction.[7][8] The reaction proceeds by the attack of the exocyclic amine of 2-aminopyridine on the highly electrophilic carbonyl carbon of chloroacetyl chloride. A base is typically added to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[9]

Caption: Synthesis of 2-chloro-N-(pyridin-2-yl)acetamide via acylation.

Causality of Impurity Formation: Understanding the potential side reactions is critical for developing a targeted analytical strategy.

• Unreacted Starting Materials: Incomplete reactions can leave residual 2-aminopyridine or chloroacetyl chloride. The latter is often hydrolyzed to chloroacetic acid during aqueous workup.

• Di-acylation: Although the pyridine nitrogen is significantly less nucleophilic than the exocyclic amine, forcing conditions could potentially lead to a second acylation event. A study on the related acylation of adenine highlighted the formation of a di-amide byproduct.[10]

• Oxidation: The pyridine ring can be susceptible to oxidation, leading to the formation of colored impurities, which may explain why the product is sometimes reported as a pink solid.[7][11]

Orthogonal Techniques for Structural Elucidation

A cornerstone of robust chemical analysis is the use of orthogonal techniques—methods that measure different physical properties of a molecule. This approach ensures that the structural assignment is not reliant on a single piece of evidence, thereby building a trustworthy and comprehensive data package.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules, as it provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within the molecule.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified, dry product in ~0.6 mL of deuterated chloroform (CDCl₃). Ensure the sample is fully dissolved.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra on a spectrometer operating at a field strength of 400 MHz or higher.

• Processing: Process the raw data (Free Induction Decay) using appropriate software, applying Fourier transformation, phase correction, and baseline correction.

The power of NMR lies in comparing the experimentally observed spectrum with theoretically expected values derived from established chemical shift principles and literature data.[12]

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Proton Assignment	Expected Chemical Shift (δ, ppm)[7][13]	Expected Multiplicity	Hypothetical Experimental (δ, ppm)	Rationale for Chemical Shift
-CH ₂-Cl	4.2	Singlet (s)	4.22	Deshielded by adjacent electron-withdrawing chlorine and carbonyl group.
Pyridine H-5	7.1	Doublet (d)	7.11	Standard aromatic region, influenced by adjacent ring nitrogen.
Pyridine H-4	7.7	Triplet (t)	7.72	Deshielded relative to H-5 due to its position in the pyridine ring.
Pyridine H-3	8.2 (J = 8.3 Hz)	Doublet (d)	8.21	Further deshielding effect from the amide substituent.
Pyridine H-6	8.4 (J = 4.9 Hz)	Doublet (d)	8.39	Most deshielded proton, adjacent to the electronegative ring nitrogen.

| -NH - | 8.95 | Broad Singlet (bs) | 8.98 | Amide proton, often broad due to quadrupole coupling and chemical exchange. |

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Carbon Assignment	Expected Chemical Shift (δ, ppm)[7][13]	Hypothetical Experimental (δ, ppm)	Rationale for Chemical Shift
-C H₂-Cl	43.2	43.3	Aliphatic carbon attached to an electronegative chlorine atom.
Pyridine C-5	111.4	111.5	Shielded carbon of the pyridine ring.
Pyridine C-3	121.0	121.1	Aromatic carbon adjacent to the amide-substituted carbon.
Pyridine C-4	139.1	139.0	Aromatic carbon deshielded by the ring nitrogen.
Pyridine C-6	148.2	148.3	Most deshielded CH carbon, directly adjacent to the nitrogen.
Pyridine C-2	150.7	150.6	Quaternary carbon attached to the amide nitrogen.

| C =O | 164.9 | 165.0 | Carbonyl carbon, characteristic downfield shift. |

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

MS provides the exact molecular weight of a compound, serving as a primary check for its identity. High-Resolution Mass Spectrometry (HRMS) can further provide the elemental formula, offering an exceptional level of confidence.

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like acetonitrile or methanol.

• Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Analysis: Analyze the resulting spectrum for the parent ion and its characteristic isotopic pattern.

A key validating feature for 2-chloro-N-(pyridin-2-yl)acetamide is the isotopic signature of chlorine. Natural chlorine exists as two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), which results in a characteristic M+ and M+2 peak pattern with an intensity ratio of approximately 3:1.

Table 3: Comparative Mass Spectrometry Data

Ion Species	Theoretical m/z	Hypothetical Experimental m/z	Key Observation
[C₇H₇³⁵ClN₂O+H]⁺	171.0325	171.0323	The primary molecular ion peak (M+H)⁺.
[C₇H₇³⁷ClN₂O+H]⁺	173.0296	173.0294	The M+2 isotope peak, confirming the presence of one chlorine atom.

| Intensity Ratio | ~3:1 | 2.98:1 | The observed ratio is consistent with the natural abundance of chlorine isotopes. |

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups, which is essential for verifying that the desired chemical transformation has occurred.

• Sample Preparation: Place a small amount of the dry, solid product directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Apply pressure to ensure good contact and acquire the IR spectrum, typically over a range of 4000-600 cm⁻¹.

• Analysis: Identify the characteristic absorption bands for the key functional groups.

Table 4: Comparative FTIR Data

Functional Group	Expected Wavenumber (cm⁻¹)[7][13]	Hypothetical Experimental (cm⁻¹)	Vibration Mode
N-H (Amide)	3226	3230	Stretching vibration of the secondary amide N-H bond.
C=O (Amide I)	1683	1685	Stretching vibration of the carbonyl group. Confirms amide formation.
Aromatic C=C/C=N	1581	1583	Ring stretching vibrations of the pyridinyl moiety.

| C-Cl | 775 | 778 | Stretching vibration of the carbon-chlorine bond. |

Integrated Validation Workflow

Caption: Integrated workflow for structural validation.

This integrated approach provides a self-validating system. For instance:

• IR confirms the presence of an amide C=O and N-H.

• NMR confirms their specific chemical environment and shows how the chloroacetyl and pyridinyl groups are connected.

• MS confirms that the entire assembly has the correct molecular weight and elemental formula.

If the experimental data from all three techniques align with the expected values for 2-chloro-N-(pyridin-2-yl)acetamide, the structure can be assigned with a very high degree of confidence. Any significant deviation in one or more of these techniques would immediately signal a potential issue, such as the presence of a major impurity or the formation of an incorrect isomer, prompting further investigation.

Conclusion

The structural validation of a synthesized compound like 2-chloro-N-(pyridin-2-yl)acetamide is a non-negotiable step in ensuring the quality and reliability of chemical research, particularly within the regulated field of drug development. A meticulous, multi-technique approach that combines NMR, MS, and IR spectroscopy provides an orthogonal and self-validating workflow. By not only collecting but also understanding the causality behind the spectral data, researchers can move forward with confidence, knowing their material is structurally correct and pure. This commitment to scientific integrity is the bedrock upon which successful research and development programs are built.

References

• 2-Chloro-N-pyridin-2-yl-acetamide | C7H7ClN2O | CID 289435. PubChem, National Center for Biotechnology Information. [Link]

• SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. International Journal of Pharmaceutical & Biological Archives. [Link]

• API Process Validation: How to Design a Strategy That Works. DS InPharmatics. [Link]

• (PDF) A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. ResearchGate. [Link]

• Scheme 4. Synthesis of N-substituted chloroacetamides. ResearchGate. [Link]

• Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. ResearchGate. [Link]

• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega, ACS Publications. [Link]

• Synthesis and analysis of amides. Chemistry Education, IndiaBioscience. [Link]

• Understanding API Drug Development and Pharmaceutical Formulations. SCL Lifesciences. [Link]

• Process Validation of API. Slideshare. [Link]

• Chem 117 Reference Spectra. Unknown Source. [Link]

• Common API Mistakes and How To Avoid Them. Moravek. [Link]

• [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. The Royal Society of Chemistry. [Link]

• Acetamide, 2-chloro-. NIST WebBook. [Link]

• 20.10 Synthesis and Reactions of Amides. Organic Chemistry, YouTube. [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC, National Institutes of Health. [Link]

• Lifecycle Approach to API Process Validation. YouTube. [Link]

• LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide. Azerbaijan Medical Journal. [Link]

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• 7. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE | 5221-37-4 [chemicalbook.com]
• 8. Synthesis and analysis of amides – Chemistry Education [chem.hbcse.tifr.res.in]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide [azerbaijanmedicaljournal.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ekwan.github.io [ekwan.github.io]
• 13. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE CAS#: 5221-37-4 [m.chemicalbook.com]

Reproducibility of 2-chloro-N-(pyridin-2-yl)acetamide synthesis methods

Executive Summary

2-chloro-N-(pyridin-2-yl)acetamide (CAS: 5221-37-4) is a critical electrophilic intermediate used extensively in medicinal chemistry, notably as a precursor for imidazopyridine drugs (e.g., Zolpidem) and various kinase inhibitors.

While theoretically simple, the synthesis of this molecule suffers from significant reproducibility issues in scale-up and yield consistency. The core challenges are chemoselectivity (acylation vs. alkylation) and salt management (scavenging HCl without trapping the product).

This guide objectively compares the three dominant synthetic methodologies, identifying the "Gold Standard" for reproducibility based on atom economy, purity profiles, and scalability.

Mechanistic Analysis & Critical Control Points

To ensure reproducibility, one must understand the failure modes. The reaction involves the nucleophilic attack of the exocyclic amine of 2-aminopyridine on the carbonyl carbon of chloroacetyl chloride.

The "Dual-Nucleophile" Problem

2-aminopyridine possesses two nucleophilic centers:

• Exocyclic Amine (

  ): The desired acylation site.

• Endocyclic Ring Nitrogen (

  ): A competitive nucleophile.

Critical Failure Mode: If the reaction temperature is uncontrolled or the base is insufficient, the ring nitrogen can attack the chloroacetyl chloride (kinetic trap) or, more dangerously, the product's own

-chloro group (intermolecular alkylation), leading to polymerized tars or "Hitchens-type" salts.

Diagram 1: Reaction Mechanism & Competitive Pathways

Caption: Mechanistic pathway showing the desired exocyclic acylation versus the competitive ring nitrogen acylation/protonation risks.

Comparative Analysis of Methodologies

We evaluated three distinct protocols based on yield, purity, and operational complexity.

Metric	Method A: Classical Acylation	Method B: DBU-Catalyzed	Method C: Microwave Assisted
Reagents	Chloroacetyl chloride, TEA/DIPEA, DCM	Chloroacetyl chloride, DBU, THF	Chloroacetyl chloride, No Base, DCE
Conditions	, 2-4 h	, 3-6 h	, 5 min (300W)
Yield (Avg)	65 - 75%	85 - 95%	90 - 97%
Purity (Crude)	Moderate (Salt contamination common)	High	High
Scalability	High	High	Low (Batch limited)
Reproducibility	Medium (Moisture sensitive)	High (Robust)	Medium (Equipment dependent)
Key Risk	Exothermic runaway; HCl salt precipitation.	Cost of DBU.	Pressure build-up; solvent handling.[1]

Expert Verdict

• For High-Throughput Screening: Use Method C (Microwave) . It is fast and yields are excellent on mg scales.

• For Scale-Up (>10g): Use Method B (DBU-Catalyzed) . While DBU is more expensive than TEA, it acts as a non-nucleophilic base and effective HCl scavenger that solubilizes the intermediate, preventing the coating of reagents by precipitated salts—a common failure in Method A.

The "Gold Standard" Protocol (Method B)

This protocol is optimized for reproducibility and minimizes the formation of the "pink" impurity (oxidized/polymerized byproduct) often seen in literature methods.

Reagents & Equipment[2][3][4][5][6][7][8]

• Substrate: 2-Aminopyridine (Reagent Grade, >99%). Note: If solid is yellow/brown, recrystallize from toluene before use.

• Reagent: Chloroacetyl chloride (Distilled if older than 6 months).

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[2]

• Solvent: Anhydrous THF (stabilized).

Step-by-Step Methodology

• Preparation: In a 3-neck round bottom flask equipped with a nitrogen inlet and a pressure-equalizing dropping funnel, dissolve 2-aminopyridine (1.0 eq) in anhydrous THF (10 vol) .

• Base Addition: Add DBU (1.2 eq) . Stir for 15 minutes. The solution should remain clear.

• Cooling: Cool the reaction mixture to

  using an ice/salt bath. Critical: Internal temperature must be before proceeding.

• Acylation: Mix chloroacetyl chloride (1.1 eq) with a small amount of THF. Add this solution dropwise over 30-45 minutes.

  • Control Point: Do not allow temperature to exceed

    . Rapid addition causes bis-acylation.

• Reaction: Allow the mixture to warm to room temperature naturally and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LCMS.

• Quench & Workup:

  • Pour reaction mixture into ice-cold water (20 vol) .

  • The product typically precipitates as a solid. Filter and wash with cold water (

    ).[3]

  • Alternative if oil forms: Extract with EtOAc, wash with saturated

    (to remove unreacted acid) and Brine. Dry over .

• Purification: Recrystallize from Ethanol or Acetonitrile .[4]

  • Target: White to off-white needles.

  • Melting Point: 118–120°C.

Diagram 2: Experimental Workflow

Caption: Decision tree for the synthesis and workup of 2-chloro-N-(pyridin-2-yl)acetamide.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Pink/Red Product	Oxidation of aminopyridine or trace metal contamination.	Recrystallize starting material; use inert atmosphere ( ).
Low Yield (<50%)	Hydrolysis of acid chloride due to wet solvent.	Use anhydrous THF; ensure glassware is oven-dried.
Product is an Oil	Residual solvent or impurities preventing crystallization.	Triturate with cold diethyl ether or hexane to induce crystallization.
NMR: Doublet at 8.5 ppm shifts	Protonation of pyridine ring (HCl salt).	The product is the HCl salt. Wash organic layer thoroughly with sat. .

Analytical Check:

• 1H NMR (

  ): Look for a sharp singlet at ppm (2H, ). The amide NH is typically broad around 8.9-10.0 ppm.

• Stability Warning: The product contains an alkyl chloride and a pyridine ring. It is self-reactive. Store at

  in the dark.

References

• Singh, R., et al. (2017).[5] "A facile amidation of chloroacetyl chloride using DBU."[5][2] International Journal of ChemTech Research, 10(3), 365-372.[5]

• Çimen, Z., et al. (2018).[6][7] "Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides." Heteroatom Chemistry, 29(6), e21458.

• BenchChem Technical Support. (2025). "N-Acylation with Chloroacetyl Chloride: Application Notes and Protocols." BenchChem Protocols.

• PubChem. (2025).[8] "2-Chloro-N-(pyridin-2-yl)acetamide Compound Summary." National Library of Medicine.

• Abdel-Latif, E., et al. (2019).[9] "Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity." Synthetic Communications, 50(3). [9]

Sources

• 1. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijpsr.info [ijpsr.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sphinxsai.com [sphinxsai.com]
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• 7. abis-files.erciyes.edu.tr [abis-files.erciyes.edu.tr]
• 8. 2-Chloro-N-pyridin-2-yl-acetamide | C7H7ClN2O | CID 289435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Comparative Guide: Structural Optimization of 2-Chloro-N-pyridinyl-acetamide for Enhanced Cytotoxicity

Executive Summary: The "Warhead" Strategy

2-chloro-N-pyridinyl-acetamide represents a privileged scaffold in medicinal chemistry, functioning primarily as an electrophilic alkylating agent . Its biological activity hinges on the "chloroacetamide warhead"—an

-haloamide motif capable of forming covalent bonds with nucleophilic residues (specifically cysteine thiols) in target proteins such as Glutathione S-Transferase (GST) , Thioredoxin Reductase , and kinases within the PI3K/Akt/mTOR pathway.[1]

This guide objectively compares the cytotoxic performance of the parent scaffold against its structurally modified derivatives.[2] Our analysis reveals that while the parent compound establishes baseline activity, specific modifications to the pyridine ring (specifically C5-substitution with electron-withdrawing groups or lipophilic heterocycles) can enhance potency by 10- to 50-fold compared to standard chemotherapeutics like 5-Fluorouracil (5-FU) in specific cell lines.

Mechanism of Action (MOA): Covalent Alkylation

The cytotoxicity of this class is driven by an irreversible

reaction. The chlorine atom acts as a leaving group, allowing the -carbon to be attacked by thiols (sulfhydryl groups) on proteins. This leads to protein adduct formation, enzymatic inhibition, ROS accumulation, and subsequent apoptosis.

Visualizing the Pathway

The following diagram illustrates the kinetic pathway from compound exposure to cell death.

Figure 1: Mechanism of Action showing the nucleophilic attack of a protein cysteine residue on the chloroacetamide warhead, leading to irreversible inhibition.

Comparative Performance Analysis

This section evaluates three distinct structural classes of the scaffold. Data is synthesized from recent high-impact studies (see References) comparing IC

values against human cancer cell lines (e.g., HepG2, MDA-MB-231).

Class A: The Parent Scaffold (Baseline)

• Structure: Unsubstituted 2-chloro-N-(pyridin-2-yl)acetamide.

• Performance: Moderate to Low.

• Limitation: High rate of metabolic hydrolysis; lacks specific binding interactions beyond the reactive warhead.

Class B: Electron-Withdrawing Modifications (Halogens/Nitro)

• Structure: Addition of Cl, F, or NO

  groups to the pyridine ring.

• Performance: High Potency.

• Rationale: Electron-withdrawing groups (EWGs) decrease the electron density of the pyridine ring, which inductively makes the

  -carbon of the acetamide more electrophilic (more reactive toward cysteine).

• Data Point: 5-Chloro or 5-Nitro derivatives often show IC

  values < 5 M.[3]

Class C: Lipophilic/Heterocyclic Extensions

• Structure: Addition of bulky lipophilic groups (e.g., phenyl-thiazole, benzhydryl-piperazine) to the pyridine amine.

• Performance: Highest Selectivity.

• Rationale: These groups facilitate cell membrane permeability (Lipinski's Rule) and provide secondary binding interactions (pi-pi stacking) within the target enzyme's pocket.

Comparative Data Table

Derivative Class	Modification Type	Representative Compound	Target Cell Line	IC ( M)	Relative Potency*
Parent	None	2-chloro-N-(pyridin-2-yl)acetamide	HepG2	> 50.0	1x (Baseline)
Class B	Halogenated (EWG)	5-Chloro-pyridin-2-yl derivative	MDA-MB-231	8.3	~6x
Class C	Heterocyclic Extension	Imidazo[2,1-b]thiazole derivative (5l)	MDA-MB-231	1.4	35x
Control	Standard Drug	Sorafenib	MDA-MB-231	5.2	Reference
Control	Standard Drug	5-Fluorouracil (5-FU)	HepG2	~15.0	Reference

*Relative Potency calculated against the Parent Baseline.

Key Insight: While the chloroacetamide "warhead" is essential for activity, the selectivity is dictated by the substituents on the pyridine ring. Compound 5l (Class C) outperforms the standard drug Sorafenib in breast cancer models [1, 3].

Experimental Protocols

To replicate these findings, strictly defined protocols are required to ensure data integrity.

Synthesis Workflow (General Procedure)

The synthesis relies on a nucleophilic acyl substitution.

• Reactants: Dissolve the substituted pyridin-2-amine (1.0 eq) in dry dichloromethane (DCM).

• Base: Add Triethylamine (TEA) (1.2 eq) to scavenge HCl.

• Acylation: Dropwise addition of chloroacetyl chloride (1.2 eq) at 0°C under nitrogen atmosphere.

• Workup: Stir at room temperature for 4-6 hours. Wash with water and brine. Recrystallize from ethanol.

Cytotoxicity Assessment (MTT Assay)

Standardized protocol for evaluating IC

.

• Step 1: Seeding. Seed tumor cells (e.g., HepG2) in 96-well plates (5,000 cells/well). Incubate for 24h.

• Step 2: Treatment. Dissolve compounds in DMSO. Prepare serial dilutions (0.1

  M to 100 M). Ensure final DMSO concentration is < 0.5% to avoid solvent toxicity.

• Step 3: Incubation. Treat cells for 48h or 72h.

• Step 4: Development. Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

• Step 5: Analysis. Measure absorbance at 570 nm. Calculate IC

  using non-linear regression (GraphPad Prism).

Optimization Logic Flow

Use this logic gate to determine if a derivative is worth pursuing.

Figure 2: Decision matrix for evaluating chloroacetamide derivatives. SI (Selectivity Index) = IC50 (Normal Cells) / IC50 (Cancer Cells).

Critical Analysis & Expert Recommendations

The Stability-Reactivity Trade-off

A common pitfall in working with 2-chloro-N-pyridinyl-acetamide is the "Goldilocks" zone of reactivity.

• Too Reactive: If the pyridine ring is heavily substituted with strong EWGs (e.g., multiple nitro groups), the chloroacetamide becomes unstable in aqueous media, hydrolyzing before reaching the target.

• Too Stable: If electron-donating groups (e.g., methoxy) are placed ortho to the amide, they may deactivate the warhead or cause steric hindrance.

Recommendation: Focus on Class C modifications. By keeping the core reactivity moderate but increasing the lipophilic surface area (e.g., adding thiazole or piperazine linkers), you improve target affinity without compromising chemical stability [2, 4].

Safety Note

These compounds are potent alkylators. They do not distinguish between the cysteine of a researcher and the cysteine of a cancer cell. Always handle with double-gloving and work within a fume hood.

References

• Ding, H., et al. (2012). "Synthesis and cytotoxic activity of some novel N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives." Molecules, 17(4), 4703-4716.

• Havryshchuk, L., et al. (2025).[4] "Synthesis, anticancer properties evaluation and in silico studies of 2-chloro- and 2,2-dichloroacetamides bearing thiazole scaffolds." Journal of Liquid Chromatography & Related Technologies.

• BenchChem Technical Support. (2025). "In Vitro Exploratory Studies of 2-chloro-N-(pyridin-3-yl)acetamide: A Technical Guide."

• Gurdal, E.E., et al. (2019).[5] "Synthesis and Cytotoxicity Studies on Novel Piperazinylacetamides." Letters in Drug Design & Discovery, 16(1).

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Substituted chloroacetamides as potential cancer stem cell inhibitors: Synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

This document provides a detailed protocol for the safe handling and disposal of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride. As a niche chemical, specific safety and disposal documentation is not widely available. Therefore, this guide is synthesized from the known hazards of its constituent chemical classes: chlorinated acetamides and pyridine derivatives. The procedures outlined below are designed to provide a robust framework for ensuring laboratory safety and environmental protection.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the cornerstone of safe chemical handling. 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is a compound that combines the toxicological profiles of a chlorinated organic compound and a pyridine derivative.

Inferred Toxicological Profile:

• 2-Chloroacetamide Moiety: This component is classified as acutely toxic if swallowed, a skin sensitizer, and is suspected of damaging fertility. It is also recognized as being harmful to aquatic life.[1]

• Pyridine Moiety: Pyridine and its derivatives are generally considered hazardous waste.[2] They can be harmful if inhaled, swallowed, or absorbed through the skin.

• Hydrochloride Salt: The hydrochloride form typically enhances water solubility, which may increase the bioavailability and potential for environmental dissemination if not handled properly.

• Combustion Byproducts: As a chlorinated and nitrogen-containing organic compound, incineration may produce hazardous gases such as hydrogen chloride and nitrogen oxides (NOx).

Hazard Classification	Description	Primary Concerns
Acute Toxicity (Oral)	Toxic if swallowed.	Ingestion can lead to serious or fatal poisoning.
Skin Sensitization	May cause an allergic skin reaction upon repeated contact.[1]	Development of chemical sensitivity and dermatitis.
Reproductive Toxicity	Suspected of damaging fertility.	Potential for long-term reproductive health effects.
Aquatic Toxicity	Harmful to aquatic organisms.[1]	Improper disposal can lead to environmental damage.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the compound's hazardous nature, stringent adherence to PPE protocols is mandatory. The following table outlines the minimum required PPE for handling 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Safety glasses with side shields or goggles. A face shield is recommended when handling larger quantities or when there is a risk of splashing.	Protects against accidental splashes and airborne particles.[3]
Hands	Chemical-resistant gloves (e.g., nitrile rubber).[4]	Prevents skin contact and absorption.[1] Always inspect gloves for integrity before use.
Body	A fully-buttoned laboratory coat.	Protects against contamination of personal clothing.[1][5]
Respiratory	Use in a well-ventilated area, preferably a chemical fume hood.[6][3] For situations where a fume hood is not available or when handling powders that may become airborne, a NIOSH-approved respirator is necessary.[6][4]	Minimizes inhalation of dust or aerosols.

Spill Management Protocol

Accidental spills must be managed promptly and safely. The appropriate response depends on the scale of the spill.

For Small Spills (Solid):

• Evacuate and Ventilate: Restrict access to the spill area and ensure adequate ventilation.[6][3]

• Don PPE: Wear the appropriate PPE as outlined in Section 2.

• Contain the Spill: Gently cover the spill with an inert absorbent material like sand or vermiculite. Moisten slightly to prevent dust from becoming airborne.[1]

• Collect the Material: Carefully sweep the absorbed material into a designated, labeled hazardous waste container.[6][1][3] Avoid creating dust.[6][3]

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Wash Hands: Thoroughly wash hands and any exposed skin after cleanup.[6]

For Large Spills:

• Evacuate Immediately: Evacuate all personnel from the affected area.

• Alert Emergency Services: Contact your institution's emergency response team.

• Secure the Area: Prevent entry into the spill zone.

• Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for 2-Chloroacetamide or this guide to emergency responders.

Waste Collection and Segregation: A Critical Step

Proper segregation of chemical waste is essential for safe disposal and regulatory compliance.

Key Principles:

• Designated Waste Container: All waste containing 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride must be collected in a clearly labeled, sealed, and compatible container.[6][1][7]

• Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name, concentration, and associated hazards (e.g., "Toxic," "Reproductive Hazard").

• Incompatible Materials: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed. It should be kept separate from strong oxidants, strong bases, and strong acids.[1]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[3][8][9]

Approved Disposal Procedures

The disposal of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride must be handled by a licensed hazardous waste disposal company.

Recommended Disposal Method:

• Incineration: The preferred method of disposal is high-temperature incineration at a permitted hazardous waste facility.[6][2] This process should be equipped with scrubbers to neutralize the acidic gases (like HCl) produced during combustion.

Unacceptable Disposal Methods:

• Landfill: Due to its potential toxicity and persistence, this compound should not be disposed of in a landfill.

• Sewer System: Discharging this chemical into the sewer system is strictly prohibited.[6][1] It is harmful to aquatic life and can interfere with wastewater treatment processes.

The following flowchart provides a visual guide to the decision-making process for the disposal of this chemical.

Caption: Decision workflow for the safe disposal of 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride.

Emergency Procedures: First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Protocol
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and provide the SDS or this guide to the medical professional.[5]
Skin Contact	Immediately remove contaminated clothing.[10][1] Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. If irritation or a rash develops, seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

References

• 2-Chloro Acetamide CAS No 79-07-2 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.

• ICSC 0640 - 2-CHLOROACETAMIDE. International Labour Organization and World Health Organization.

• 2-Chloro Acetamide - Anshul Specialty Molecules.

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds - EPA NEPIS.

• PRODUCTION, IMPORT, USE, AND DISPOSAL - Agency for Toxic Substances and Disease Registry.

• Method 612: Chlorinated Hydrocarbons - EPA.

• SAFETY DATA SHEET - Sigma-Aldrich.

• Safety Data Sheet: 2-chloroacetamide - Chemos GmbH&Co.KG.

• SAFETY DATA SHEET - Fisher Scientific.

• Acetamide - SAFETY DATA SHEET - PENTA.

• Material Safety Data Sheet - 2-Chloroacetamide, 98% - Cole-Parmer.

• Acetamide - Hazardous Substance Fact Sheet. New Jersey Department of Health.

• GUIDANCE MANUAL FOR THE DISPOSAL OF CHLORINATED WATER - Vita-D-Chlor.

• Pyridine, alkyl derivatives: Human health tier II assessment Preface. Australian Government Department of Health.

• ACETAMIDE FOR SYNTHESIS - Loba Chemie.

• Safety Data Sheet: Pyridine - Carl ROTH.

• SAFETY DATA SHEET - Fisher Scientific.

• PYRIDINE FOR SYNTHESIS - Loba Chemie.

• SAFETY DATA SHEET - Thermo Fisher Scientific.

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | US EPA.

• Standard Operating Procedure for Pyridine. University of Washington.

• NOP 5026 Guidance on The Use of Chlorine Materials in Organic Production and Handling - Agricultural Marketing Service.

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• 8. fishersci.com [fishersci.com]
• 9. lobachemie.com [lobachemie.com]
• 10. chemos.de [chemos.de]

Personal protective equipment for handling 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride

Topic: Personal protective equipment for handling 2-Chloro-N-2-pyridinyl-acetamide Hydrochloride Content Type: Technical Safety & Operational Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Hazard Architecture

2-Chloro-N-2-pyridinyl-acetamide Hydrochloride is not merely an "irritant"; it is a bifunctional hazard combining a potent alkylating pharmacophore (

-chloroacetamide) with a bioactive heterocycle (pyridine), stabilized as a hydrochloride salt.

As a Senior Application Scientist, I advise treating this compound as a Potential Sensitizer and Reproductive Toxin . The chloroacetamide moiety is highly electrophilic, capable of alkylating DNA and proteins (cysteine residues). This mechanism drives the risk of contact dermatitis (sensitization) and potential genotoxicity, necessitating a containment strategy that exceeds standard "lab coat and glasses" protocols.

Core Hazard Profile (Derived from Structure-Activity Relationship):

• H317 (High Confidence): May cause an allergic skin reaction (Sensitizer).[1][2][3]

• H301/H302: Toxic/Harmful if swallowed.[2][4]

• H361 (Suspected): Suspected of damaging fertility (characteristic of alkylating agents).[1]

• H314/H318: Causes severe skin burns and eye damage (HCl salt hydrolysis).

PPE Matrix & Containment Strategy

The following matrix prescribes the protective equipment based on the specific unit operation. This is designed to prevent not just acute exposure, but trace sensitization .

Table 1: Task-Based PPE Specifications

Component	Specification	Rationale (Mechanistic Defense)
Hand Protection	Double Gloving Protocol Inner: Nitrile (0.11 mm)Outer: Nitrile (Extended Cuff, >0.14 mm)	-chloroacetamides can permeate standard nitrile over time. The outer glove acts as a sacrificial barrier; the inner glove prevents skin contact during doffing.
Respiratory	P100 / HEPA Filter (if outside hood)or N95 (inside hood)	The HCl salt is hygroscopic; inhalation of dust creates hydrochloric acid in the lungs. P100 offers 99.97% efficiency against solid particulates.
Eye/Face	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient. The HCl salt is corrosive to corneal tissue upon contact with moisture.
Body Defense	Tyvek® Sleeves or Disposable Lab Gown (Front-closing)	Standard cotton lab coats absorb alkylating agents, creating a long-term exposure source. Disposable outer layers prevent cuff contamination.
Engineering	Class II Biological Safety Cabinet or Chemical Fume Hood	Primary containment is non-negotiable. Face velocity must be maintained at 80–100 fpm.

Risk Assessment Logic (Visualization)

This decision tree illustrates the logic you must apply before handling the container. It validates the PPE choice based on the compound's physical state.

Figure 1: Risk Assessment Logic Flow. Blue nodes indicate state; Red nodes indicate specific hazard mechanism; Yellow nodes indicate required protocol.

Operational Protocol: The "Zone Strategy"

To ensure safety, establish a "Dirty Zone" (inside the hood) and a "Clean Zone" (outside). Nothing leaves the Dirty Zone without decontamination.

Phase 1: Preparation (Donning)

• Inspection: Check fume hood certification sticker (valid within 12 months).

• Base Layer: Don standard lab coat and safety goggles.

• Protective Layer: Don disposable Tyvek sleeves over lab coat cuffs.

• Gloves: Don inner nitrile gloves (under sleeve), then outer nitrile gloves (over sleeve). This creates a shingle effect, shedding liquid away from the skin.

Phase 2: Handling (Weighing & Transfer)

• Static Control: The HCl salt may be electrostatic.[5] Use an ionizing bar or anti-static gun if available. If not, wipe the spatula with a dryer sheet (outside the hood) before use.

• Weighing: Perform all weighing inside the hood . Do not transport open containers to a balance on an open bench.

• Solubilization: If possible, dissolve the solid in the reaction solvent (e.g., DCM, DMF) immediately within the weighing vessel to prevent dust generation during transfer.

Phase 3: Decontamination & Doffing

• Wipe Down: Wipe all tools (spatulas, balance pans) with a tissue soaked in 1M NaOH or saturated Sodium Bicarbonate. Rationale: The hydroxide ion acts as a nucleophile, hydrolyzing the chloroacetamide to a less toxic glycolamide derivative.

• Outer Glove Removal: Remove outer gloves inside the hood and discard into solid hazardous waste.

• Sleeve Removal: Remove Tyvek sleeves, turning them inside out to trap particulate.

• Wash: Wash hands with soap and cool water (warm water opens pores, increasing absorption risk) immediately after leaving the lab.

Waste Disposal & Emergency Response

Disposal Workflow

Do not mix with general organic waste without segregation.

• Solid Waste: Bag separately as "Toxic Solid - Halogenated."

• Liquid Waste: Segregate into "Halogenated Organic Waste."

• Quenching (Recommended): For residual traces in glassware, rinse with a solution of 10% aqueous ammonia or sodium bicarbonate and let sit for 24 hours. This promotes aminolysis or hydrolysis of the reactive chloride, deactivating the alkylating potential.

Emergency Procedures

• Skin Contact: Immediate flush with water for 15 minutes.[2][5][6] Do not use ethanol/solvents (increases permeation).

• Inhalation: Move to fresh air. The HCl component may cause delayed pulmonary edema; medical observation is recommended even if asymptomatic.

• Spill (Solid): Do not sweep (creates dust). Cover with wet paper towels (to dampen), then scoop into a bag. Wipe area with dilute ammonia or bicarbonate.

Process Workflow Diagram

This diagram visualizes the "Cradle-to-Grave" handling process, ensuring no step is missed.

Figure 2: Operational Workflow. The dashed box represents the containment zone (Fume Hood) where the agent must remain.

References

• PubChem. (n.d.). 4-Pyridineacetamide Compound Summary (Isomer Analog Safety Data). National Library of Medicine.[7] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Toxic and Hazardous Substances: Pyridine.[1][7][8] United States Department of Labor. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.).[4] Substance Information: Chloroacetamide (Skin Sensitization Data).[2][3] Retrieved from [Link]

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